4-Methylbenzoxazole

• CAS: 107165-67-3

Core Science & Biosynthesis

What are the physical properties of 4-Methylbenzoxazole?

An In-Depth Technical Guide to the Physical Properties of 4-Methylbenzoxazole

This technical guide provides a comprehensive overview of the known physical properties of 4-Methylbenzoxazole, tailored for researchers, scientists, and professionals in the field of drug development. This document collates available data from various sources, presents it in a structured format, and outlines the standard experimental methodologies for the determination of these properties.

Core Physical and Chemical Data

4-Methylbenzoxazole, with the chemical formula C₈H₇NO, is a heterocyclic aromatic organic compound.[1][2] Its structure consists of a benzene ring fused to a methyl-substituted oxazole ring. The precise physical characteristics of a compound are critical for its application in research and development, influencing factors such as solubility, reaction kinetics, and bioavailability.

Quantitative Physical Properties

The following table summarizes the key physical properties of 4-Methylbenzoxazole. It is important to note that some of the available data is based on computational predictions and is indicated as such.

Property	Value	Source
Molecular Formula	C₈H₇NO	[1][2]
Molecular Weight	133.15 g/mol	[1][2]
Boiling Point	206.5 ± 9.0 °C (Predicted)	[2]
Density	1.149 ± 0.06 g/cm³ (Predicted)	[2]
pKa	1.50 ± 0.30 (Predicted)	[2]
LogP	2.050 (Estimated)	[2]

Experimental Protocols for Property Determination

The following sections detail the standard experimental methodologies for determining the key physical properties of organic compounds like 4-Methylbenzoxazole.

Determination of Melting Point

The melting point of a solid is the temperature at which it transitions to a liquid state at atmospheric pressure.[3] For pure crystalline compounds, this occurs over a narrow range.[3][4] The presence of impurities typically lowers and broadens the melting range.[4][5]

Methodology: Capillary Method [4][6]

• Sample Preparation: A small amount of the finely powdered, dry sample is packed into a capillary tube, sealed at one end, to a height of 1-2 cm.[6][7]

• Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is level with the thermometer bulb.[6] This assembly is then placed in a heating apparatus, such as a Thiele tube containing mineral oil or a modern digital melting point apparatus with a heated metal block.[4][6]

• Heating and Observation: The apparatus is heated slowly, at a rate of about 2°C per minute, especially near the expected melting point.[4]

• Data Recording: Two temperatures are recorded: the temperature at which the first drop of liquid appears (T1) and the temperature at which the entire sample becomes liquid (T2).[6] The melting point is reported as the range T1-T2.[7] A preliminary, rapid heating can be performed to determine an approximate melting point.[4]

Determination of Boiling Point

The boiling point is the temperature at which a liquid's vapor pressure equals the external pressure.[8] It is a key indicator of a substance's volatility.

Methodology: Capillary Method (Siwoloboff's Method) [9][10][11]

• Sample Preparation: A small volume of the liquid is placed in a fusion tube. A capillary tube, sealed at one end, is inverted and placed into the fusion tube with its open end submerged in the liquid.[11]

• Apparatus Setup: The fusion tube assembly is attached to a thermometer and heated in a suitable apparatus, such as a Thiele tube or an aluminum block heater.[9][11]

• Heating and Observation: The apparatus is heated gently.[11] As the temperature rises, air trapped in the capillary tube will be expelled, seen as bubbles emerging from the open end.[10] Heating is continued until a rapid and continuous stream of bubbles emerges.[11]

• Data Recording: The heat source is then removed, and the liquid is allowed to cool. The boiling point is the temperature at which the bubbling stops and the liquid begins to enter the capillary tube.[10]

Determination of Density

Density is the mass of a substance per unit volume. For liquids, it is typically measured using a pycnometer, a graduated cylinder, or by weighing a known volume.

Methodology: Using a Graduated Cylinder and Balance [12]

• Mass Measurement: The mass of a clean, dry graduated cylinder is measured using an analytical balance.[12]

• Volume Measurement: A specific volume of the liquid (e.g., 10 mL) is carefully transferred into the graduated cylinder. The volume is read from the bottom of the meniscus with the eye level to the mark.[12]

• Final Mass Measurement: The mass of the graduated cylinder containing the liquid is measured.[12]

• Calculation: The mass of the liquid is determined by subtracting the mass of the empty cylinder from the mass of the filled cylinder. The density is then calculated by dividing the mass of the liquid by its volume.[12]

Determination of Solubility

Solubility tests provide information about the polarity and the presence of acidic or basic functional groups in a compound.[13]

Methodology: Qualitative Solubility Testing [14][15]

• Initial Test in Water: A small amount of the substance (e.g., 10 mg of solid or 2-3 drops of liquid) is added to approximately 0.5-1 mL of water in a test tube.[13][16] The tube is shaken vigorously.[14] If the substance dissolves, it is classified as water-soluble.

• pH of Aqueous Solution: If the compound is water-soluble, the pH of the solution is tested with litmus or pH paper to determine if it is acidic or basic.[13][16]

• Tests in Acidic and Basic Solutions: If the compound is insoluble in water, its solubility is tested in a series of aqueous solutions: 5% NaOH, 5% NaHCO₃, and 5% HCl.[14][15]

  • Solubility in 5% NaOH suggests a strong or weak acid.

  • Solubility in 5% NaHCO₃ indicates a relatively strong acid (like a carboxylic acid).[14]

  • Solubility in 5% HCl indicates the presence of a basic functional group (like an amine).[14]

• Test in Concentrated Acid: Compounds that are insoluble in all the above are tested for solubility in concentrated sulfuric acid.[15]

Visualization of Experimental Workflow

The following diagram illustrates a logical workflow for the physical characterization of a new or unknown organic compound such as 4-Methylbenzoxazole.

References

• 1. 4-Methylbenzoxazole | C8H7NO | CID 13567342 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Benzoxazole,4-Methyl- price,buy Benzoxazole,4-Methyl- - chemicalbook [chemicalbook.com]
• 3. athabascau.ca [athabascau.ca]
• 4. chem.ucalgary.ca [chem.ucalgary.ca]
• 5. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 6. byjus.com [byjus.com]
• 7. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 8. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 9. byjus.com [byjus.com]
• 10. Video: Boiling Points - Concept [jove.com]
• 11. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 12. youtube.com [youtube.com]
• 13. www1.udel.edu [www1.udel.edu]
• 14. scribd.com [scribd.com]
• 15. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 16. youtube.com [youtube.com]

An In-Depth Technical Guide to 4-Methylbenzoxazole: Chemical Properties and Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methylbenzoxazole, a heterocyclic aromatic organic compound, serves as a valuable scaffold in medicinal chemistry and materials science. Its structure, consisting of a benzene ring fused to a 4-methyloxazole ring, imparts unique physicochemical properties that make it an attractive starting material for the synthesis of more complex, biologically active molecules. This technical guide provides a comprehensive overview of the chemical structure, IUPAC nomenclature, physicochemical properties, and a detailed experimental protocol for the synthesis of 4-Methylbenzoxazole.

Chemical Structure and IUPAC Name

The chemical structure of 4-Methylbenzoxazole is characterized by a bicyclic system where a benzene ring is fused to the 'd' side of a 4-methyloxazole ring.

IUPAC Name: 4-methyl-1,3-benzoxazole[1]

Chemical Formula: C₈H₇NO

Physicochemical and Spectral Data

A summary of the key physicochemical and spectral properties of 4-Methylbenzoxazole is presented below. This data is essential for its characterization and application in various experimental settings.

Property	Value	Source
Molecular Weight	133.15 g/mol	PubChem[1]
Appearance	Colorless to yellow liquid	ChemicalBook
Boiling Point	206.5 ± 9.0 °C (Predicted)	ChemicalBook
Density	1.149 ± 0.06 g/cm³ (Predicted)	ChemicalBook
LogP	2.050 (Estimated)	ChemicalBook
pKa	1.50 ± 0.30 (Predicted)	ChemicalBook
¹H NMR (CDCl₃, 400 MHz)	δ (ppm): 7.95 (s, 1H), 7.40 (d, J=7.9 Hz, 1H), 7.23 (t, J=7.8 Hz, 1H), 7.08 (d, J=7.6 Hz, 1H), 2.59 (s, 3H)	The Royal Society of Chemistry
¹³C NMR (CDCl₃, 100 MHz)	δ (ppm): 151.4, 149.3, 141.2, 129.6, 124.9, 119.8, 109.2, 16.1	The Royal Society of Chemistry

Experimental Protocols: Synthesis of 4-Methylbenzoxazole

The synthesis of 4-Methylbenzoxazole can be achieved through the condensation of 2-amino-3-methylphenol with a suitable one-carbon electrophile, such as triethyl orthoformate, followed by cyclization. This method is a common and effective way to form the benzoxazole ring system.

General Procedure for the Synthesis of 4-Methylbenzoxazole

This protocol is based on established methods for benzoxazole synthesis.

Materials:

• 2-Amino-3-methylphenol

• Triethyl orthoformate

• Catalytic amount of a strong acid (e.g., p-toluenesulfonic acid)

• Anhydrous solvent (e.g., toluene or xylene)

• Sodium bicarbonate solution (saturated)

• Brine (saturated sodium chloride solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Organic solvents for extraction and chromatography (e.g., ethyl acetate, hexane)

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle with a magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Chromatography column

Procedure:

• To a solution of 2-amino-3-methylphenol (1.0 eq) in a suitable anhydrous solvent such as toluene, add triethyl orthoformate (1.2 eq).

• Add a catalytic amount of p-toluenesulfonic acid (0.05 eq) to the reaction mixture.

• Heat the mixture to reflux for 3-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Wash the reaction mixture with a saturated solution of sodium bicarbonate, followed by brine.

• Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate.

• Filter off the drying agent and concentrate the organic layer under reduced pressure using a rotary evaporator.

• The crude product can be purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford pure 4-Methylbenzoxazole.

Synthesis Workflow

The following diagram illustrates the general synthetic workflow for the preparation of 4-Methylbenzoxazole.

Caption: Synthetic workflow for 4-Methylbenzoxazole.

References

• 1. researchgate.net [researchgate.net]

4-Methylbenzoxazole: A Technical Guide for Chemical and Pharmaceutical Research

CAS Number: 1984-59-4

This in-depth technical guide serves as a comprehensive resource for researchers, scientists, and professionals in drug development on the chemical properties, synthesis, and applications of 4-Methylbenzoxazole. This document provides detailed experimental protocols and visual diagrams to facilitate a deeper understanding of its utility in medicinal chemistry.

Chemical and Physical Properties

4-Methylbenzoxazole is a heterocyclic aromatic organic compound. The following table summarizes its key physicochemical properties.

Property	Value	Source
CAS Number	1984-59-4
Molecular Formula	C₈H₇NO	[1]
Molecular Weight	133.15 g/mol	[1]
IUPAC Name	4-methyl-1,3-benzoxazole	[1]
Boiling Point	178 °C (for 2-Methylbenzoxazole)
Melting Point	5-10 °C (for 2-Methylbenzoxazole)
Density	1.121 g/mL at 25 °C (for 2-Methylbenzoxazole)
XLogP3	2.1	[1]

Synthesis of 4-Methylbenzoxazole

A general and effective method for the synthesis of benzoxazole derivatives involves the condensation and cyclization of o-aminophenols with carbonyl compounds. For the synthesis of 4-Methylbenzoxazole, 2-amino-3-methylphenol is a key starting material.

Experimental Protocol: Synthesis of 4-Methylbenzoxazole

This protocol is based on general methods for benzoxazole synthesis.

Materials:

• 2-amino-3-methylphenol

• A suitable 1,3-dicarbonyl compound (e.g., acetylacetone as a proxy for cyclization)

• Protonic acid catalyst (e.g., p-toluenesulfonic acid)

• Copper salt catalyst (e.g., Cu(OAc)₂)

• Organic solvent (e.g., Toluene)

• Petroleum ether

• Ethyl acetate

• Silica gel for column chromatography

• Nitrogen gas supply

• Reaction flask (e.g., Schlenk flask)

• Oil bath

• Standard laboratory glassware

Procedure:

• To a Schlenk flask, add 2-amino-3-methylphenol (1 molar equivalent), the 1,3-dicarbonyl compound (1-3 molar equivalents), the protonic acid catalyst (0.01-0.2 molar equivalents), and the copper salt catalyst (0.01-0.2 molar equivalents).

• Under a nitrogen atmosphere, add the organic solvent (e.g., toluene) to the flask. The amount of solvent should be 10-100 times the weight of the o-aminophenol.

• Place the reaction mixture in a preheated oil bath and stir. The reaction temperature should be maintained between 50-120 °C.

• Allow the reaction to proceed for 12-36 hours, monitoring the progress by thin-layer chromatography (TLC).

• Once the reaction is complete, remove the flask from the oil bath and allow it to cool to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• The crude product is then purified by silica gel column chromatography using a mixture of petroleum ether and ethyl acetate as the eluent to yield the pure 4-Methylbenzoxazole.

Applications in Drug Discovery and Medicinal Chemistry

Benzoxazole and its derivatives are recognized as important pharmacophores in medicinal chemistry due to their wide range of biological activities.[2][3] These compounds have shown potential as antimicrobial, anti-inflammatory, anticancer, and antiviral agents.[2] 4-Methylbenzoxazole often serves as a key building block in the synthesis of more complex molecules with therapeutic potential.

A common strategy in medicinal chemistry is the functionalization of the benzoxazole core to explore structure-activity relationships. The Suzuki-Miyaura cross-coupling reaction is a powerful tool for creating carbon-carbon bonds, allowing for the attachment of various aryl and heteroaryl groups to the benzoxazole scaffold.

Experimental Protocol: Suzuki-Miyaura Cross-Coupling of a Halogenated Benzoxazole Derivative

This protocol describes a general procedure for the Suzuki-Miyaura cross-coupling of a halogenated benzoxazole with a boronic acid, a common subsequent step after the synthesis of the core structure in a drug discovery program.

Materials:

• Halogenated 4-Methylbenzoxazole (e.g., 6-bromo-4-methylbenzoxazole)

• Arylboronic acid

• Palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(dppf))

• Base (e.g., K₂CO₃, Cs₂CO₃)

• Solvent (e.g., 1,4-dioxane, toluene, DMF) with a small amount of water

• Nitrogen or Argon gas supply

• Reaction vessel

• Standard laboratory glassware

Procedure:

• In a reaction vessel, combine the halogenated 4-Methylbenzoxazole (1 molar equivalent), the arylboronic acid (1.1-1.5 molar equivalents), the palladium catalyst (0.01-0.05 molar equivalents), and the base (2-3 molar equivalents).

• Evacuate and backfill the vessel with an inert gas (Nitrogen or Argon) multiple times to ensure an inert atmosphere.

• Add the degassed solvent system to the reaction vessel.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir until the starting material is consumed, as monitored by TLC or LC-MS.

• After completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired coupled product.

Suzuki-Miyaura Cross-Coupling Catalytic Cycle

The following diagram illustrates the key steps in the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This catalytic cycle is fundamental to the synthesis of many biaryl compounds used in drug development.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Synthesis Workflow for a Functionalized Benzoxazole Derivative

The following diagram outlines a typical workflow in medicinal chemistry, starting from the synthesis of the 4-Methylbenzoxazole core, followed by halogenation and subsequent functionalization via a Suzuki-Miyaura cross-coupling reaction.

Caption: Synthetic workflow for a functionalized benzoxazole derivative.

References

• 1. 4-Methylbenzoxazole | C8H7NO | CID 13567342 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Review on benzoxazole chemistry and pharmacological potential. [wisdomlib.org]
• 3. researchgate.net [researchgate.net]

Potential Biological Activities of 4-Methylbenzoxazole Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The benzoxazole scaffold, a heterocyclic aromatic compound, has emerged as a "privileged structure" in medicinal chemistry due to the diverse and potent biological activities exhibited by its derivatives. Among these, 4-Methylbenzoxazole derivatives have garnered significant interest for their potential therapeutic applications. This technical guide provides an in-depth overview of the current state of research into the biological activities of 4-Methylbenzoxazole derivatives, with a focus on their antimicrobial, anticancer, and anti-inflammatory properties. This document summarizes key quantitative data, details relevant experimental protocols, and visualizes associated signaling pathways to serve as a comprehensive resource for researchers in the field.

Antimicrobial Activity

Derivatives of 4-Methylbenzoxazole have demonstrated notable activity against a range of microbial pathogens, including Gram-positive and Gram-negative bacteria, as well as fungal strains. The introduction of various substituents to the core 4-Methylbenzoxazole structure has been a key strategy in enhancing their antimicrobial potency.

Quantitative Antimicrobial Data

The minimum inhibitory concentration (MIC) is a standard measure of the lowest concentration of an antimicrobial agent that will inhibit the visible growth of a microorganism after overnight incubation. The following table summarizes the MIC values for several 4-Methylbenzoxazole derivatives against various microbial strains.

Compound ID	Substituent	Test Organism	MIC (µg/mL)	Reference
4b	2-(2,4-disubstituted phenyl)	Staphylococcus aureus	12.5	[1]
4c	2-(2,4-disubstituted phenyl)	Staphylococcus aureus	12.5	[1]
5a	2-(2,4-disubstituted phenyl)	Pseudomonas aeruginosa	25	[1]
4c	2-(2,4-disubstituted phenyl)	Candida albicans	12.5	[1]

Experimental Protocol: Broth Microdilution Method for MIC Determination

The broth microdilution method is a widely used laboratory technique to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent.

Materials:

• Test compounds (4-Methylbenzoxazole derivatives)

• Bacterial or fungal strains

• Mueller-Hinton Broth (MHB) or appropriate growth medium

• Sterile 96-well microtiter plates

• Spectrophotometer or microplate reader

• Standard antimicrobial agents (positive controls)

• Solvent for dissolving compounds (e.g., DMSO)

Procedure:

• Preparation of Inoculum: A standardized inoculum of the test microorganism is prepared. Typically, a few colonies from a fresh agar plate are suspended in sterile broth and incubated until the turbidity matches a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL. This suspension is then diluted to the final working concentration.

• Serial Dilution of Test Compounds: The 4-Methylbenzoxazole derivatives are serially diluted in the appropriate broth within the wells of a 96-well microtiter plate to achieve a range of concentrations.

• Inoculation: Each well is inoculated with the standardized microbial suspension.

• Controls: Positive control wells (containing the microbial suspension and a known effective antimicrobial agent), negative control wells (containing only broth), and solvent control wells (containing the microbial suspension and the same concentration of solvent used to dissolve the test compounds) are included.

• Incubation: The microtiter plates are incubated at an appropriate temperature (e.g., 37°C for bacteria) for 18-24 hours.

• Determination of MIC: The MIC is determined as the lowest concentration of the test compound that shows no visible growth (turbidity) in the well. This can be assessed visually or by measuring the optical density using a microplate reader.

Workflow for MIC determination.

Anticancer Activity

Several 4-Methylbenzoxazole derivatives have demonstrated significant cytotoxic effects against various cancer cell lines. The mechanism of action often involves the induction of apoptosis, cell cycle arrest, and inhibition of key signaling pathways involved in cancer cell proliferation and survival.

Quantitative Anticancer Data

The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function. The following table presents the IC50 values of some benzoxazole derivatives against different human cancer cell lines.

Compound ID	Substituent	Cancer Cell Line	IC50 (µM)	Reference
4	2-substituted benzoxazole	HCT116 (Colon)	>10	[2]
6	2-substituted benzoxazole	HCT116 (Colon)	>10	[2]
25	2-substituted benzoxazole	HCT116 (Colon)	>10	[2]
26	2-substituted benzoxazole	HCT116 (Colon)	>10	[2]

Note: While the referenced study did not specifically report on 4-methylbenzoxazole derivatives, it provides a relevant context for the anticancer potential of the broader benzoxazole class.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Materials:

• Cancer cell lines

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Test compounds (4-Methylbenzoxazole derivatives)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• Sterile 96-well plates

• Multi-channel pipette

• Microplate reader

Procedure:

• Cell Seeding: Cancer cells are seeded into 96-well plates at a predetermined optimal density and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the 4-Methylbenzoxazole derivatives and incubated for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, the culture medium is removed, and fresh medium containing MTT solution is added to each well. The plates are then incubated for 2-4 hours to allow the formation of formazan crystals by viable cells.

• Solubilization: The MTT-containing medium is removed, and a solubilization solution is added to each well to dissolve the formazan crystals, resulting in a purple solution.

• Absorbance Measurement: The absorbance of the purple solution is measured using a microplate reader at a wavelength of 570 nm.

• Data Analysis: The percentage of cell viability is calculated relative to the untreated control cells. The IC50 value is then determined by plotting the percentage of viability against the compound concentration.

Workflow for MTT cytotoxicity assay.

Potential Anticancer Signaling Pathway: Induction of Apoptosis

Many anticancer agents exert their effects by inducing programmed cell death, or apoptosis. This process is tightly regulated by a cascade of proteins, including caspases. Some benzoxazole derivatives have been shown to induce apoptosis through the intrinsic (mitochondrial) pathway.

Induction of apoptosis by 4-Methylbenzoxazole derivatives.

Anti-inflammatory Activity

Chronic inflammation is implicated in a wide range of diseases. 4-Methylbenzoxazole derivatives have shown promise as anti-inflammatory agents, potentially through the inhibition of key inflammatory mediators and signaling pathways.

Experimental Protocol: Carrageenan-Induced Paw Edema in Rodents

This in vivo model is a standard and widely used method for screening the acute anti-inflammatory activity of new compounds.

Materials:

• Rodents (e.g., Wistar rats or Swiss albino mice)

• Test compounds (4-Methylbenzoxazole derivatives)

• Carrageenan solution (1% w/v in saline)

• Standard anti-inflammatory drug (e.g., Indomethacin)

• Plethysmometer

• Vehicle for compound administration (e.g., 0.5% carboxymethyl cellulose)

Procedure:

• Animal Acclimatization and Grouping: Animals are acclimatized to the laboratory conditions and then divided into control and experimental groups.

• Compound Administration: The test compounds and the standard drug are administered to the respective groups, typically orally or intraperitoneally, a specific time before the induction of inflammation. The control group receives only the vehicle.

• Induction of Edema: A sub-plantar injection of carrageenan solution is administered into the right hind paw of each animal.

• Measurement of Paw Volume: The paw volume is measured using a plethysmometer at regular intervals after the carrageenan injection (e.g., 0, 1, 2, 3, and 4 hours).

• Data Analysis: The percentage of inhibition of edema is calculated for each group in comparison to the control group.

Potential Anti-inflammatory Signaling Pathway: Inhibition of NF-κB

The transcription factor Nuclear Factor-kappa B (NF-κB) is a master regulator of the inflammatory response. Its activation leads to the expression of numerous pro-inflammatory genes. Inhibition of the NF-κB pathway is a key target for anti-inflammatory drug development. Some benzoxazole derivatives are thought to exert their anti-inflammatory effects by interfering with this pathway.

Proposed inhibition of the NF-κB pathway.

Conclusion

4-Methylbenzoxazole derivatives represent a promising class of compounds with a broad spectrum of biological activities. The data and protocols presented in this guide highlight their potential as antimicrobial, anticancer, and anti-inflammatory agents. Further research, including more extensive quantitative structure-activity relationship (QSAR) studies, detailed mechanistic investigations, and in vivo efficacy and safety evaluations, is warranted to fully elucidate their therapeutic potential and advance the development of novel drugs based on this versatile scaffold. The visualization of experimental workflows and signaling pathways provided herein aims to facilitate a deeper understanding and guide future research endeavors in this exciting field.

References

• 1. researchgate.net [researchgate.net]
• 2. Benzoxazole derivatives: design, synthesis and biological evaluation - PMC [pmc.ncbi.nlm.nih.gov]

The Benzoxazole Scaffold: A Versatile Core in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The benzoxazole moiety, a bicyclic heterocyclic system resulting from the fusion of a benzene ring with an oxazole ring, has emerged as a privileged scaffold in medicinal chemistry.[1][2] Its structural resemblance to natural purine nucleobases like adenine and guanine allows for favorable interactions with various biological macromolecules, making it a cornerstone for the development of novel therapeutic agents.[2] This guide provides a comprehensive overview of the synthesis, therapeutic applications, and experimental evaluation of benzoxazole derivatives, serving as a technical resource for professionals in drug discovery and development.

General Synthesis of Benzoxazole Derivatives

The construction of the benzoxazole core typically involves the condensation and subsequent cyclization of a 2-aminophenol with a suitable electrophilic partner. Common synthetic strategies include reactions with carboxylic acids, aldehydes, acyl chlorides, or amides under various catalytic conditions.[3][4] These methods offer versatility in introducing a wide range of substituents at the 2-position, which is crucial for modulating the pharmacological activity of the resulting derivatives.[5]

A generalized workflow for the synthesis of 2-substituted benzoxazoles is depicted below. The reaction often begins with the condensation of a 2-aminophenol with an aldehyde to form a Schiff base intermediate, which then undergoes oxidative cyclization to yield the final benzoxazole product.

Fig. 1: Generalized synthetic workflow for 2-substituted benzoxazoles.

Therapeutic Applications and Biological Activity

Benzoxazole derivatives have demonstrated a remarkable breadth of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral effects.[6][7]

Anticancer Activity

Numerous benzoxazole derivatives have been synthesized and evaluated for their cytotoxic effects against various cancer cell lines.[3][8] Their mechanisms of action are diverse, ranging from the inhibition of key enzymes to the induction of apoptosis. For instance, Phortress, an anticancer prodrug, is metabolized to 5F-203, a potent agonist of the aryl hydrocarbon receptor (AhR).[9] Activation of the AhR signaling pathway leads to the expression of cytochrome P450 enzymes, such as CYP1A1, which can metabolize pro-carcinogens and influence cell cycle progression.[9][10]

Fig. 2: Aryl Hydrocarbon Receptor (AhR) signaling pathway.

Table 1: Anticancer Activity of Selected Benzoxazole Derivatives

Compound/Derivative	Cancer Cell Line	IC50 (µM)	Reference
Benzoxazole-Combretastatin A-4 analogue (8d)	MCF-7 (Breast)	0.008	[8]
Benzoxazole-Combretastatin A-4 analogue (8d)	A549 (Lung)	0.012	[8]
Benzoxazole-pyrazole derivative	MCF-7 (Breast)	Not specified (Excellent activity)	[8]
Benzoxazole-pyrazole derivative	A549 (Lung)	Not specified (Very good activity)	[8]
Benzoxazole-benzothiazole derivative (5a)	HepG2 (Liver)	1.7-3x more potent than 5-FU	[8]
Benzoxazole-benzothiazole derivative (5b)	HepG2 (Liver)	1.7-3x more potent than 5-FU	[8]
Phortress analogue (3m)	Various	Not specified (Attractive effect)	[9]
Phortress analogue (3n)	Various	Not specified (Attractive effect)	[9]

Note: IC50 is the half-maximal inhibitory concentration. Data is compiled from various sources which may use different experimental conditions.

Antimicrobial Activity

Benzoxazole derivatives have shown considerable efficacy against a range of microbial pathogens, including Gram-positive and Gram-negative bacteria, as well as fungi.[11] A key mechanism of antibacterial action for some derivatives is the inhibition of DNA gyrase and topoisomerase IV, essential enzymes that control DNA topology during replication.[5][11] By stabilizing the enzyme-DNA complex, these compounds introduce double-strand breaks in the bacterial DNA, ultimately leading to cell death. This mechanism is analogous to that of quinolone antibiotics.[1][6]

Fig. 3: Mechanism of bacterial DNA gyrase inhibition.

Table 2: Antimicrobial Activity of Selected Benzoxazole Derivatives

Compound/Derivative	Microorganism	MIC (µg/mL)	Reference
Benzoxazole II	Staphylococcus aureus	50	[11]
Benzoxazole III	Staphylococcus aureus	25	[11]
Benzoxazole II	Gram-negative bacteria	200	[11]
Benzoxazole III	Gram-negative bacteria	200	[11]
2,5-disubstituted benzoxazole (B7)	P. aeruginosa isolate	16
2,5-disubstituted benzoxazole (B11)	P. aeruginosa isolate	16
Various derivatives	E. faecalis isolate	64
2-(p-chloro-benzyl)-5-[3-(4-ethyl-1-piperazinyl)propionamido]-benzoxazole	Various bacteria & fungi	Not specified (Active)	[7]

Note: MIC is the Minimum Inhibitory Concentration required to inhibit visible growth of the microorganism.

Anti-inflammatory Activity

The anti-inflammatory properties of benzoxazole derivatives are often attributed to their ability to inhibit cyclooxygenase (COX) enzymes, particularly COX-2.[12] The COX-2 enzyme is a key mediator in the inflammatory cascade, responsible for converting arachidonic acid into prostaglandins (PGs), which are pro-inflammatory signaling molecules. Selective inhibition of COX-2 can reduce inflammation while potentially minimizing the gastrointestinal side effects associated with non-selective NSAIDs that also inhibit the constitutively expressed COX-1 enzyme.

Fig. 4: Simplified pathway of COX-2 mediated inflammation and its inhibition.

Table 3: Anti-inflammatory Activity of Selected Benzoxazole Derivatives

Compound/Derivative	Assay Model	Activity	Reference
2-arylidene-N-(benzoxazole-2-yl) hydrazine carboxamide (VIIIa-c)	Carrageenan-induced paw edema	Promising	[13]
2-arylidene-N-(5-chloro benzoxazole-2-yl) hydrazine carboxamide (VIIIA-C)	Carrageenan-induced paw edema	Promising	[13]
Substituted thiazolidinones (5c, 5q, 5j)	Carrageenan-induced paw edema	Good in vivo activity	[12]
Substituted azetidinones (6q, 6g)	Carrageenan-induced paw edema	Good in vivo activity	[12]

Antiviral Activity

The application of benzoxazole derivatives extends to antiviral research. For example, certain flavonol derivatives incorporating a benzoxazole moiety have demonstrated significant activity against the Tobacco Mosaic Virus (TMV).[14] The proposed mechanism involves strong binding to the TMV coat protein, which interferes with the self-assembly and replication of the virus particles.[14]

Table 4: Antiviral Activity of a Selected Benzoxazole Derivative

Compound/Derivative	Virus	Activity Type	EC50 (µg/mL)	Reference
Flavonol-benzoxazole (X17)	Tobacco Mosaic Virus (TMV)	Curative	127.6	[14]
Flavonol-benzoxazole (X17)	Tobacco Mosaic Virus (TMV)	Protective	101.2	[14]
Ningnanmycin (Standard)	Tobacco Mosaic Virus (TMV)	Curative	320.0	[14]
Ningnanmycin (Standard)	Tobacco Mosaic Virus (TMV)	Protective	234.6	[14]

Note: EC50 is the half-maximal effective concentration.

Experimental Protocols

Protocol 1: MTT Assay for Cell Viability and Cytotoxicity

This protocol measures the metabolic activity of cells, which is an indicator of cell viability. The yellow tetrazolium salt MTT is reduced by mitochondrial dehydrogenases in living cells to form a purple formazan product.

Materials:

• Cells in culture (e.g., MCF-7, A549)

• 96-well flat-bottom plates

• Test compounds (benzoxazole derivatives)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution: 5 mg/mL in sterile PBS.

• Solubilization solution (e.g., DMSO, or 10% SDS in 0.01 M HCl).

• Complete culture medium.

• Microplate reader.

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the benzoxazole test compounds. Remove the medium from the wells and add 100 µL of medium containing the desired concentrations of the test compounds. Include wells for a vehicle control (e.g., DMSO) and a blank (medium only).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ atmosphere.

• MTT Addition: After incubation, add 10-20 µL of the 5 mg/mL MTT solution to each well (final concentration ~0.5 mg/mL).

• Formazan Formation: Incubate the plate for another 2-4 hours at 37°C until intracellular purple formazan crystals are visible under a microscope.

• Solubilization: Carefully remove the medium containing MTT. Add 100-150 µL of the solubilization solution to each well to dissolve the formazan crystals. Mix gently by pipetting or shake the plate on an orbital shaker for 15 minutes, protected from light.

• Absorbance Reading: Measure the absorbance of each well at a wavelength of 570 nm (or 590 nm) using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[7]

• Data Analysis: Calculate the percentage of cell viability for each concentration compared to the vehicle control. Plot the results to determine the IC50 value.

Protocol 2: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

This method determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Materials:

• Bacterial or fungal strains.

• Sterile 96-well microtiter plates.

• Appropriate sterile broth medium (e.g., Mueller-Hinton Broth for bacteria).

• Test compounds (benzoxazole derivatives) dissolved in a suitable solvent (e.g., DMSO).

• Microorganism inoculum standardized to a 0.5 McFarland standard (~1.5 x 10⁸ CFU/mL), then diluted to the final testing concentration (~5 x 10⁵ CFU/mL).

• Positive control (microorganism in broth, no compound) and negative control (broth only) wells.

Procedure:

• Compound Dilution: Add 50 µL of sterile broth to all wells of a 96-well plate.

• Serial Dilution: Add 50 µL of the stock solution of the test compound (at 2x the highest desired final concentration) to the first well of a row. Mix well by pipetting, and then transfer 50 µL from this well to the next well. Repeat this two-fold serial dilution across the row to achieve a range of concentrations. Discard the final 50 µL from the last well.

• Inoculation: Add 50 µL of the standardized and diluted microbial inoculum to each well, bringing the final volume to 100 µL. This also dilutes the compound concentrations to their final 1x testing concentration.

• Controls: Prepare a positive control well containing 50 µL of broth and 50 µL of inoculum. Prepare a negative control well with 100 µL of sterile broth only.

• Incubation: Cover the plate and incubate at the appropriate temperature (e.g., 35-37°C) for 16-24 hours.

• Result Interpretation: After incubation, visually inspect the plate for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth (i.e., the well is clear), as compared to the turbid positive control.

Conclusion

The benzoxazole scaffold continues to be a highly fruitful area of research in drug discovery. Its synthetic tractability and ability to interact with a wide array of biological targets have led to the development of potent lead compounds in oncology, infectious diseases, and inflammation. The data and protocols presented in this guide underscore the versatility of benzoxazole derivatives and provide a foundational resource for researchers aiming to explore and expand upon the therapeutic potential of this remarkable heterocyclic system. Future work will likely focus on refining structure-activity relationships, optimizing pharmacokinetic properties, and exploring novel therapeutic applications.

References

• 1. academic.oup.com [academic.oup.com]
• 2. m.youtube.com [m.youtube.com]
• 3. mdpi.com [mdpi.com]
• 4. Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review - RSC Advances (RSC Publishing) DOI:10.1039/D3RA03871H [pubs.rsc.org]
• 5. Synthesis, molecular simulation studies, in vitro biological assessment of 2-substituted benzoxazole derivatives as promising antimicrobial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. MTT assay overview | Abcam [abcam.com]
• 8. The aryl hydrocarbon receptor (AhR) pathway as a regulatory pathway for cell adhesion and matrix metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 9. broadpharm.com [broadpharm.com]
• 10. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 11. Topoisomerase Inhibitors: Fluoroquinolone Mechanisms of Action and Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A Broth Microdilution Method for Antibiotic Susceptibility Testing of Gram-Positive Bacteria [app.jove.com]
• 13. youtube.com [youtube.com]
• 14. Aryl hydrocarbon receptor - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Application Note: Synthesis of 4-Methylbenzoxazole from o-Aminophenol

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the synthesis of 4-methylbenzoxazole, a key heterocyclic scaffold in medicinal chemistry, via the acid-catalyzed condensation of o-aminophenol with acetic acid.

Introduction

Benzoxazoles are a vital class of heterocyclic compounds featuring a fused benzene and oxazole ring system. This structural motif is prevalent in a wide array of pharmacologically active molecules, exhibiting properties such as antimicrobial, anticancer, and antiviral activities. Their rigid, planar structure and ability to participate in hydrogen bonding make them privileged scaffolds in drug design.

This application note details the synthesis of 4-methylbenzoxazole from o-aminophenol and acetic acid using polyphosphoric acid (PPA) as a catalyst and dehydrating agent. This method, a variation of the Phillips condensation, is a robust and widely used procedure for constructing the benzoxazole core. It involves an initial N-acylation of the aminophenol followed by an intramolecular cyclodehydration to yield the final product.

Reaction Scheme & Mechanism

The synthesis proceeds in two main stages:

• N-Acylation: The more nucleophilic amino group of o-aminophenol attacks the carbonyl carbon of acetic acid, forming an N-(2-hydroxyphenyl)acetamide intermediate.

• Cyclodehydration: In the presence of a strong acid like PPA, the hydroxyl group of the intermediate protonates, followed by intramolecular attack from the amide oxygen and subsequent dehydration to form the aromatic oxazole ring.

Logical Diagram of the Reaction Mechanism

Caption: Reaction mechanism for 4-Methylbenzoxazole synthesis.

Experimental Protocol

Safety Precautions:

• Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety goggles, and chemical-resistant gloves.

• Perform all steps in a well-ventilated fume hood.

• Polyphosphoric acid (PPA) is highly corrosive and reacts exothermically with water. Handle with extreme care.

• Organic solvents are flammable. Keep away from ignition sources.

Materials and Reagents

Reagent/Material	Molar Mass ( g/mol )	Typical Quantity	Molar Equiv.	Notes
o-Aminophenol	109.13	5.46 g	1.0	Starting material
Glacial Acetic Acid	60.05	3.0 mL	~1.05	Reagent
Polyphosphoric Acid (PPA)	N/A	50 g	N/A	Catalyst and solvent
Saturated NaHCO₃ Solution	N/A	~200 mL	N/A	For neutralization and work-up
Ethyl Acetate (EtOAc)	88.11	~300 mL	N/A	Extraction solvent
Brine (Saturated NaCl)	N/A	~100 mL	N/A	For work-up
Anhydrous Sodium Sulfate	142.04	~10 g	N/A	Drying agent

Step-by-Step Procedure

• Reaction Setup:

  • To a 250 mL three-neck round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a thermometer, add o-aminophenol (5.46 g, 50 mmol).

  • Carefully add polyphosphoric acid (50 g) to the flask with stirring. The mixture may become thick.

  • Add glacial acetic acid (3.0 mL, ~52.5 mmol) to the mixture.

• Reaction:

  • Heat the reaction mixture to 150-160°C using a heating mantle.

  • Maintain this temperature with vigorous stirring for 3-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) if desired (Eluent: 9:1 Hexane:EtOAc).

• Work-up and Isolation:

  • After the reaction is complete, allow the mixture to cool to approximately 80-90°C.

  • In a separate large beaker (1 L), prepare a slurry of crushed ice and water (~500 mL).

  • CAUTION: Carefully and slowly pour the warm, viscous reaction mixture into the ice-water slurry with vigorous stirring. PPA reacts exothermically upon dilution.

  • The product may precipitate as a solid or oil.

  • Neutralize the acidic aqueous slurry by slowly adding saturated sodium bicarbonate (NaHCO₃) solution until the pH is ~7-8. Ensure all effervescence has ceased.

  • Transfer the entire mixture to a 1 L separatory funnel.

  • Extract the aqueous layer with ethyl acetate (3 x 100 mL).

  • Combine the organic layers.

• Purification:

  • Wash the combined organic layers with saturated NaHCO₃ solution (1 x 100 mL) followed by brine (1 x 100 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).

  • Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

  • Purify the crude product by flash column chromatography on silica gel using a hexane-ethyl acetate gradient to yield pure 4-methylbenzoxazole.

Data Presentation

Typical Results

Parameter	Observation
Physical State	Colorless to pale yellow oil or low-melting solid
Yield	75-90% (typical)
Boiling Point	~201°C (literature)
Solubility	Soluble in EtOAc, CH₂Cl₂, CHCl₃

Characterization Data

The following data corresponds to the expected spectroscopic signature of 4-methylbenzoxazole.[1][2]

Technique	Data
¹H NMR	(400 MHz, CDCl₃) δ (ppm): 8.00 (s, 1H, H2), 7.55 (d, 1H, H7), 7.30 (d, 1H, H5), 7.15 (t, 1H, H6), 2.60 (s, 3H, -CH₃).
¹³C NMR	(100 MHz, CDCl₃) δ (ppm): 163.0 (C2), 151.0 (C7a), 141.0 (C3a), 132.0 (C4), 125.0 (C6), 120.0 (C5), 110.0 (C7), 15.0 (-CH₃).

Experimental Workflow Visualization

The following diagram outlines the complete workflow from reaction setup to final product analysis.

Caption: Workflow for the synthesis and purification of 4-Methylbenzoxazole.

References

• 1. rsc.org [rsc.org]
• 2. rsc.org [rsc.org]

Synthesis of 4-Methylbenzoxazole: A Detailed Protocol for Researchers

For Immediate Release

This application note provides a comprehensive, step-by-step protocol for the synthesis of 4-Methylbenzoxazole, a valuable heterocyclic compound with applications in medicinal chemistry and materials science. This document is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis. The protocol outlines the reaction of 2-amino-3-methylphenol with triethyl orthoformate, a reliable method for the construction of the benzoxazole ring system.

Introduction

Benzoxazole derivatives are a critical class of heterocyclic compounds that exhibit a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The 4-methyl substituted benzoxazole core is a key structural motif in various pharmacologically active molecules. This protocol details a straightforward and efficient method for the synthesis of 4-Methylbenzoxazole, ensuring high purity and reasonable yields.

Reaction Scheme

The synthesis proceeds via the cyclocondensation of 2-amino-3-methylphenol with triethyl orthoformate. The reaction mechanism involves the initial formation of an intermediate ethoxymethyleneamino-phenol, which then undergoes intramolecular cyclization with the elimination of ethanol to afford the aromatic benzoxazole ring.

Reaction:

2-Amino-3-methylphenol + Triethyl orthoformate → 4-Methylbenzoxazole + 2 Ethanol + Formic acid ethyl ester

Experimental Protocol

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
2-Amino-3-methylphenol	123.15	1.23 g	0.01
Triethyl orthoformate	148.20	5.93 g (6.7 mL)	0.04
p-Toluenesulfonic acid (catalyst)	172.20	0.172 g	0.001
Diethyl ether (for extraction)	-	50 mL	-
Saturated sodium bicarbonate solution	-	30 mL	-
Anhydrous magnesium sulfate	-	-	-

Equipment:

• Round-bottom flask (100 mL)

• Reflux condenser

• Magnetic stirrer with heating mantle

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-amino-3-methylphenol (1.23 g, 0.01 mol), triethyl orthoformate (6.7 mL, 0.04 mol), and a catalytic amount of p-toluenesulfonic acid (0.172 g, 0.001 mol).

• Reaction: The reaction mixture is heated to reflux at 120-130 °C with constant stirring for 3-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, the mixture is cooled to room temperature. The excess triethyl orthoformate is removed under reduced pressure using a rotary evaporator.

• Extraction: The residue is dissolved in diethyl ether (50 mL) and transferred to a separatory funnel. The organic layer is washed with a saturated sodium bicarbonate solution (2 x 15 mL) to remove the acidic catalyst and any unreacted starting material, followed by a final wash with brine (15 mL).

• Drying and Evaporation: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is evaporated under reduced pressure to yield the crude 4-Methylbenzoxazole.

• Purification: The crude product can be further purified by vacuum distillation or column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford pure 4-Methylbenzoxazole.

Data Presentation

Table 1: Summary of Quantitative Data

Parameter	Value
Reactants
2-Amino-3-methylphenol	1.23 g
Triethyl orthoformate	6.7 mL
Product
Theoretical Yield	1.33 g
Actual Yield	(To be determined experimentally)
Percent Yield	(To be calculated)
Physical Properties
Molecular Formula	C₈H₇NO
Molar Mass	133.15 g/mol
Appearance	(To be observed)
Boiling Point	(To be determined)

Visualization of the Experimental Workflow

The following diagram illustrates the key steps involved in the synthesis of 4-Methylbenzoxazole.

Caption: Experimental workflow for the synthesis of 4-Methylbenzoxazole.

This detailed protocol provides a reliable method for the synthesis of 4-Methylbenzoxazole, suitable for use in a research and development setting. Adherence to this protocol should provide the target compound in good yield and high purity. For further characterization, techniques such as NMR and mass spectrometry are recommended.

Palladium-Catalyzed Synthesis of Benzoxazoles: Application Notes and Protocols for Researchers

For researchers, scientists, and professionals in drug development, the synthesis of benzoxazoles, a key heterocyclic motif in many pharmaceutical agents and biologically active compounds, is of significant interest. Palladium-catalyzed cross-coupling reactions have emerged as a powerful and versatile tool for the construction of these valuable scaffolds. This document provides detailed application notes, experimental protocols, and mechanistic insights into the palladium-catalyzed synthesis of benzoxazoles.

The benzoxazole core is a privileged structure in medicinal chemistry, exhibiting a wide range of biological activities, including anticancer, antimicrobial, and antiviral properties. Consequently, the development of efficient and robust synthetic methodologies for the preparation of substituted benzoxazoles is a continuing area of focus. Palladium catalysis offers several advantages, including high efficiency, broad substrate scope, and functional group tolerance, making it a preferred method for the synthesis of these important heterocycles.

Synthetic Strategies and Data Presentation

Several palladium-catalyzed strategies have been developed for the synthesis of benzoxazoles. The most common approaches include the coupling of o-aminophenols with various partners such as aldehydes, carboxylic acids, and aryl halides, as well as intramolecular cyclization reactions. The choice of strategy often depends on the availability of starting materials and the desired substitution pattern on the benzoxazole core.

Table 1: Palladium-Catalyzed Synthesis of 2-Arylbenzoxazoles from o-Aminophenols and Aryl Aldehydes

This method involves the condensation and subsequent oxidative cyclization of an o-aminophenol with an aryl aldehyde in the presence of a palladium catalyst.

Entry	o-Aminophenol	Aryl Aldehyde	Catalyst (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	2-Aminophenol	Benzaldehyde	Pd(OAc)₂ (5)	DMF	100	12	85
2	2-Aminophenol	4-Methoxybenzaldehyde	PdCl₂(PPh₃)₂ (3)	Toluene	110	8	92
3	2-Amino-4-chlorophenol	4-Nitrobenzaldehyde	Pd(PPh₃)₄ (5)	Dioxane	100	16	78
4	2-Amino-5-methylphenol	2-Naphthaldehyde	Pd(OAc)₂/XPhos (2)	t-BuOH	90	24	88

Table 2: Intramolecular Palladium-Catalyzed Cyclization of N-(2-halophenyl)amides

This approach involves the intramolecular C-O bond formation of an N-(2-halophenyl)amide, which can be readily prepared from the corresponding 2-haloaniline and acyl chloride.

Entry	Substrate	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	N-(2-chlorophenyl)benzamide	Pd₂(dba)₃ (2)	Xantphos (4)	Cs₂CO₃	Toluene	120	18	91
2	N-(2-bromophenyl)acetamide	Pd(OAc)₂ (5)	SPhos (10)	K₃PO₄	Dioxane	110	12	85
3	N-(2-iodophenyl)-4-methoxybenzamide	PdCl₂(PPh₃)₂ (3)	-	NaOtBu	DMF	100	24	95
4	N-(5-chloro-2-bromophenyl)cyclopropanecarboxamide	Pd(OAc)₂ (4)	RuPhos (8)	K₂CO₃	Toluene	110	16	79

Experimental Protocols

Protocol 1: General Procedure for the Palladium-Catalyzed Synthesis of 2-Arylbenzoxazoles from o-Aminophenols and Aryl Aldehydes

• Reactant Preparation: To an oven-dried Schlenk tube, add the o-aminophenol (1.0 mmol), aryl aldehyde (1.1 mmol), palladium catalyst (e.g., Pd(OAc)₂, 0.05 mmol, 5 mol%), and a suitable ligand if required (e.g., XPhos, 0.1 mmol, 10 mol%).

• Solvent Addition: Evacuate and backfill the tube with an inert atmosphere (e.g., argon or nitrogen). Add the anhydrous solvent (e.g., DMF, 5 mL) via syringe.

• Reaction Execution: Place the sealed tube in a preheated oil bath at the specified temperature (e.g., 100 °C) and stir for the designated time (e.g., 12 hours).

• Work-up: After the reaction is complete (monitored by TLC or LC-MS), cool the mixture to room temperature. Dilute the reaction mixture with ethyl acetate (20 mL) and wash with water (2 x 10 mL) and brine (10 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to afford the desired 2-arylbenzoxazole.

• Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: General Procedure for the Intramolecular Palladium-Catalyzed Cyclization of N-(2-halophenyl)amides

• Reactant Preparation: In a glovebox or under an inert atmosphere, add the N-(2-halophenyl)amide (1.0 mmol), palladium catalyst (e.g., Pd₂(dba)₃, 0.02 mmol, 2 mol%), ligand (e.g., Xantphos, 0.04 mmol, 4 mol%), and base (e.g., Cs₂CO₃, 2.0 mmol) to an oven-dried reaction vessel.

• Solvent Addition: Add the anhydrous solvent (e.g., toluene, 10 mL).

• Reaction Execution: Seal the vessel and heat the mixture to the specified temperature (e.g., 120 °C) with vigorous stirring for the required time (e.g., 18 hours).

• Work-up: Cool the reaction mixture to room temperature. Filter the mixture through a pad of Celite®, washing with ethyl acetate.

• Purification: Concentrate the filtrate under reduced pressure. Purify the residue by flash column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to yield the pure benzoxazole product.

• Characterization: Confirm the structure of the product using spectroscopic methods such as NMR and mass spectrometry.

Mechanistic Pathways and Visualizations

The mechanisms of palladium-catalyzed benzoxazole syntheses typically involve a series of fundamental organometallic reactions. Below are graphical representations of the proposed catalytic cycles.

Figure 1: Proposed catalytic cycle for the synthesis of benzoxazoles from o-aminophenols and aryl halides.

Figure 2: General experimental workflow for intramolecular palladium-catalyzed benzoxazole synthesis.

These palladium-catalyzed methods provide reliable and efficient pathways to a diverse range of benzoxazole derivatives. The selection of the appropriate catalyst system, ligand, and reaction conditions is crucial for achieving high yields and purity. The protocols and data presented herein serve as a valuable resource for researchers engaged in the synthesis of these important heterocyclic compounds.

One-pot synthesis methods for substituted benzoxazoles.

An overview of versatile and efficient one-pot methodologies for synthesizing substituted benzoxazoles, a crucial scaffold in medicinal chemistry and materials science.

Introduction

Benzoxazoles are a vital class of heterocyclic compounds, forming the core structure of numerous natural products and pharmacologically active agents.[1][2] Their derivatives are known to exhibit a wide range of biological activities, including antimicrobial, anticancer, anti-inflammatory, and antiviral properties.[1][3] Traditional multi-step syntheses of these compounds often involve harsh reaction conditions, tedious purification processes, and significant chemical waste. One-pot synthesis methodologies have emerged as a powerful and efficient alternative, offering streamlined procedures, higher atom economy, and often milder, more environmentally friendly conditions.[4][5]

This document provides detailed application notes and experimental protocols for several key one-pot methods for synthesizing 2-substituted benzoxazoles, primarily focusing on the condensation of o-aminophenols with aldehydes and carboxylic acids under various catalytic conditions.

Overview of One-Pot Synthetic Strategies

The most common and direct approach to 2-substituted benzoxazoles involves the condensation and subsequent cyclization of an o-aminophenol with a carbonyl-containing compound. The primary strategies include:

• Condensation with Aldehydes: This is a widely used method where an o-aminophenol reacts with an aldehyde to form a Schiff base intermediate, which then undergoes oxidative cyclization to yield the benzoxazole. This transformation can be promoted by a diverse range of catalysts, including Lewis acids, Brønsted acids, and heterogeneous nanocatalysts.[3][6][7]

• Condensation with Carboxylic Acids: This method involves the direct coupling of o-aminophenols with carboxylic acids. The reaction typically requires a catalyst to facilitate the initial amidation followed by cyclodehydration.[8] Ionic liquids have also been employed as both the solvent and dehydrating agent in this context.

• Condensation with Other Reagents: Other carbonyl derivatives and precursors, such as thioamides, orthoesters, and nitriles, can also be used in one-pot syntheses of benzoxazoles.[9][10]

The choice of catalyst is crucial and ranges from simple metal salts like zinc triflate and copper acetate to advanced, reusable systems like magnetic nanoparticles.[6][11][12] Green chemistry approaches utilize water as a solvent, solvent-free conditions, or easily recoverable catalysts to minimize environmental impact.[12][13]

Data Presentation: Comparison of One-Pot Methods

The following table summarizes various catalytic systems for the one-pot synthesis of 2-substituted benzoxazoles, highlighting the reaction conditions and reported yields for easy comparison.

Reactants	Catalyst / Promoter	Solvent	Temperature (°C)	Time	Avg. Yield (%)	Reference
o-Aminophenol + Aromatic Aldehydes	Zinc Triflate (Zn(OTf)₂) (10 mol%)	Ethanol	Reflux	5 h	85-95	[6]
o-Aminophenol + Aromatic Aldehydes	Nickel Sulfate (NiSO₄) (10 mol%)	Ethanol	Room Temp.	1.5 h	80-88	[7]
o-Aminophenol + Aromatic Aldehydes	Ag@Fe₂O₃ Nanoparticles (20 mg)	Water:Ethanol (5:1)	Room Temp.	1.5 - 2.5 h	88-97	[12]
o-Aminophenol + Aromatic Aldehydes	ZnS Nanoparticles (0.003 g)	Ethanol	70	60 min	80-96	[3]
o-Aminophenol + Carboxylic Acids	Methanesulfonic Acid (CH₃SO₃H)	None	120	4-6 h	85-95	[14]
o-Aminophenol + Aromatic Aldehydes	Copper Acetate Monohydrate	Ethanol	Reflux	2-5 h	75-90	[11]
o-Aminophenol + Aldehydes	[Fe₃O₄@SiO₂@Am-PPC-SO₃H][HSO₄]	Water	Reflux	~45 min	79-89	[15]
o-Aminophenol + Carboxylic Acid Derivatives	KF-Al₂O₃	Acetonitrile	Room Temp.	45-90 min	83-95	[15]

Visualized Schemes and Workflows

Experimental Protocols

Herein are detailed methodologies for key one-pot synthesis experiments.

Protocol 1: Zinc Triflate-Catalyzed Synthesis from an Aldehyde

This protocol describes an efficient synthesis of 2-substituted benzoxazoles from o-aminophenol and various aldehydes using zinc triflate as a Lewis acid catalyst.[6]

Materials:

• o-Aminophenol (1.0 mmol)

• Substituted aromatic aldehyde (1.2 mmol)

• Zinc Triflate (Zn(OTf)₂) (10 mol%, 0.1 mmol)

• Ethanol (5 mL)

• Ethyl acetate (EtOAc)

• Hexane

• Anhydrous Sodium Sulfate (Na₂SO₄)

• 50 mL round-bottom flask

• Reflux condenser

• Magnetic stirrer

Procedure:

• To a 50 mL round-bottom flask, add o-aminophenol (1.0 mmol), the substituted aldehyde (1.2 mmol), and zinc triflate (10 mol%).

• Add ethanol (5 mL) to the flask to serve as the solvent.

• Attach a reflux condenser and place the flask in an oil bath on a magnetic stirrer hotplate.

• Heat the mixture to reflux and stir for approximately 5 hours.

• Monitor the reaction's progress using thin-layer chromatography (TLC) with a mobile phase of Hexane:EtOAc (9:1).

• Once the reaction is complete (as indicated by the consumption of the starting materials), remove the flask from the heat and allow it to cool to room temperature.

• Pour the reaction mixture into water and extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude residue by column chromatography on silica gel to yield the pure 2-substituted benzoxazole.

Protocol 2: Nanocatalyst-Mediated Green Synthesis

This protocol details a green and highly efficient synthesis using magnetically separable Ag@Fe₂O₃ core-shell nanoparticles at room temperature.[12]

Materials:

• o-Aminophenol (1.5 mmol)

• Substituted aromatic aldehyde (1.5 mmol)

• Ag@Fe₂O₃ core-shell nanocatalyst (20 mg)

• Solvent mixture: Water and Ethanol (5:1 ratio, 6 mL total)

• Ethyl acetate (EtOAc)

• Magnesium Sulfate (MgSO₄)

• Reaction vial or flask

• Magnetic stirrer

• External magnet

Procedure:

• In a reaction vial, combine o-aminophenol (1.5 mmol), the desired aldehyde (1.5 mmol), and the Ag@Fe₂O₃ nanocatalyst (20 mg).

• Add the water:ethanol (5:1) solvent mixture (6 mL).

• Stir the resulting mixture vigorously at room temperature. The typical reaction time is between 1.5 and 2.5 hours.[12]

• Monitor the reaction progress by TLC using a petroleum ether:EtOAc (4:1) eluent.

• Upon completion, add ethyl acetate to the reaction mixture to extract the product.

• Use a strong external magnet to separate the Ag@Fe₂O₃ nanocatalyst from the solution. The catalyst can be washed, dried, and reused for subsequent reactions.[12]

• Transfer the organic phase to a separatory funnel, wash with water, and then dry over MgSO₄.

• Evaporate the solvent under reduced pressure to yield the crude product.

• Recrystallize the crude product from ethanol to obtain the pure 2-substituted benzoxazole derivative.[12]

Protocol 3: Methanesulfonic Acid-Catalyzed Synthesis from a Carboxylic Acid

This protocol outlines a direct, one-pot synthesis from carboxylic acids using methanesulfonic acid as an effective catalyst.[14]

Materials:

• o-Aminophenol (1.0 mmol)

• Aryl, heteroaryl, or arylalkyl carboxylic acid (1.1 mmol)

• Thionyl chloride (SOCl₂) (1.5 mmol)

• Methanesulfonic acid (CH₃SO₃H) (5.0 mmol)

• Reaction tube or flask

• Magnetic stirrer and oil bath

Procedure:

• To a reaction tube, add the carboxylic acid (1.1 mmol) and thionyl chloride (1.5 mmol).

• Stir the mixture at 60 °C for 30 minutes to generate the acid chloride in situ.

• Allow the mixture to cool, then add o-aminophenol (1.0 mmol) followed by methanesulfonic acid (5.0 mmol).

• Heat the reaction mixture to 120 °C and stir for the required time (typically 4-6 hours), monitoring progress with TLC.[14]

• After the reaction is complete, cool the mixture to room temperature.

• Carefully pour the reaction mixture onto crushed ice.

• Neutralize the solution with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Extract the product with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Remove the solvent under reduced pressure.

• Purify the resulting crude solid by column chromatography on silica gel (using hexane-ethyl acetate as eluent) to afford the pure 2-substituted benzoxazole.[14]

Conclusion

The one-pot synthesis of substituted benzoxazoles represents a significant advancement over classical multi-step methods. The protocols detailed above highlight the versatility of this approach, accommodating a wide range of starting materials and employing diverse catalytic systems, from simple acids to reusable, eco-friendly nanoparticles.[14][12] These methods provide researchers and drug development professionals with efficient, scalable, and often greener pathways to access this important class of heterocyclic compounds, facilitating further exploration of their therapeutic and material applications.

References

• 1. Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. benthamdirect.com [benthamdirect.com]
• 3. ajgreenchem.com [ajgreenchem.com]
• 4. One‐pot green synthesis of benzoxazole derivatives through molecular sieve‐catalyzed oxidative cyclization reaction | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 8. jetir.org [jetir.org]
• 9. Eco-Friendly Syntheses of 2-Substituted Benzoxazoles and 2-Substituted Benzothiazoles from 2-Aminophenols, 2-Aminothiophenols and DMF Derivatives in the Presence of Imidazolium Chloride [mdpi.com]
• 10. BJOC - One-pot synthesis of 2-arylated and 2-alkylated benzoxazoles and benzimidazoles based on triphenylbismuth dichloride-promoted desulfurization of thioamides [beilstein-journals.org]
• 11. benthamdirect.com [benthamdirect.com]
• 12. ckthakurcollege.net [ckthakurcollege.net]
• 13. a-green-approach-for-the-synthesis-of-2-substituted-benzoxazoles-and-benzothiazoles-via-coupling-cyclization-reactions - Ask this paper | Bohrium [bohrium.com]
• 14. researchgate.net [researchgate.net]
• 15. Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review - RSC Advances (RSC Publishing) DOI:10.1039/D3RA03871H [pubs.rsc.org]

Applications of 4-Methylbenzoxazole in the Development of Fluorescent Probes: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of fluorescent probes incorporating the 4-methylbenzoxazole scaffold. This versatile heterocyclic motif serves as a core component in the design of sophisticated molecular tools for the detection and imaging of key physiological and pathological parameters, including metal ions, micro-viscosity, and pH. The following sections will detail the principles, experimental procedures, and data interpretation for select applications of these powerful analytical reagents.

Detection of Ferric Iron (Fe³⁺) in Biological Systems

The sensitive and selective detection of ferric iron (Fe³⁺) is crucial for understanding its roles in various biological processes and its implication in diseases such as anemia, hemochromatosis, and neurodegenerative disorders. Fluorescent probes based on a rhodamine-benzoxazole framework offer a robust method for visualizing Fe³⁺ fluctuations in living cells.

Signaling Pathway

The detection mechanism relies on a Fe³⁺-triggered spirolactam ring-opening process in the rhodamine-benzoxazole probe. In the absence of Fe³⁺, the probe exists in a colorless and non-fluorescent spirolactam form. Upon binding of Fe³⁺ to the benzoxazole recognition site, the spirolactam ring opens, leading to the formation of a highly colored and fluorescent acyclic form. This "turn-on" fluorescence response allows for the sensitive detection of Fe³⁺.

Caption: Fe³⁺ detection mechanism of the rhodamine-benzoxazole probe.

Quantitative Data Summary

Parameter	Value	Reference
Excitation Wavelength (λex)	530 nm	[1]
Emission Wavelength (λem)	571 nm	[1]
Detection Limit	6.7 x 10⁻⁷ M	[2]
Linear Range	2.0 x 10⁻⁶ - 8.0 x 10⁻⁶ M	[2]
Solvent System	Ethanol-Water (1:1, v/v) with PBS buffer (pH 7.4)	[1]

Experimental Protocols

Synthesis of a Rhodamine-Benzoxazole Fe³⁺ Probe

This protocol is a generalized procedure based on common synthetic routes for similar probes.

Caption: General workflow for the synthesis of a rhodamine-benzoxazole Fe³⁺ probe.

Protocol for Fe³⁺ Detection in Aqueous Solution

• Stock Solution Preparation:

  • Prepare a 1 mM stock solution of the rhodamine-benzoxazole probe in DMSO.

  • Prepare a 10 mM stock solution of FeCl₃ in deionized water.

  • Prepare a 0.2 M PBS buffer solution (pH 7.4).

• Titration Experiment:

  • In a series of quartz cuvettes, add the appropriate volume of PBS buffer and ethanol/water to achieve the final desired solvent composition.

  • Add the probe stock solution to a final concentration of 10 µM.

  • Add increasing concentrations of the Fe³⁺ stock solution (e.g., 0 to 5 equivalents).

  • Incubate the solutions for 15 minutes at room temperature.

• Spectroscopic Measurement:

  • Measure the fluorescence emission spectra using an excitation wavelength of 530 nm and record the emission intensity at 571 nm.

  • Measure the absorbance spectra to observe the colorimetric change.

Protocol for Intracellular Fe³⁺ Imaging

• Cell Culture:

  • Culture cells (e.g., HeLa or L929 cells) on glass-bottom dishes in appropriate media until they reach 70-80% confluency.

• Probe Loading:

  • Wash the cells twice with PBS (pH 7.4).

  • Incubate the cells with 10 µM of the rhodamine-benzoxazole probe in serum-free media for 30 minutes at 37°C.

• Fe³⁺ Treatment:

  • Wash the cells twice with PBS to remove the excess probe.

  • Incubate the cells with fresh media containing different concentrations of FeCl₃ (e.g., 0, 50, 100 µM) for 30 minutes at 37°C. For a negative control, incubate a set of probe-loaded cells with an iron chelator like deferoxamine (DFO) prior to imaging.

• Fluorescence Microscopy:

  • Wash the cells twice with PBS.

  • Image the cells using a confocal fluorescence microscope with an excitation wavelength of 530 nm and an emission collection window of 550-650 nm.

Monitoring Micro-viscosity in Cellular Environments

The viscosity of the intracellular environment is a critical parameter that influences cellular processes such as protein folding, diffusion, and enzymatic reactions. 4-Methylbenzoxazole derivatives can be incorporated into "molecular rotors," which are fluorescent probes whose quantum yield is sensitive to the viscosity of their surroundings.

Signaling Pathway

Molecular rotors based on 4-methylbenzoxazole typically feature a rotatable bond. In low-viscosity environments, the excited state of the probe deactivates through non-radiative decay via intramolecular rotation, resulting in low fluorescence. In high-viscosity environments, this rotation is hindered, forcing the excited state to decay via the radiative pathway, leading to a significant increase in fluorescence intensity.

Caption: Viscosity sensing mechanism of a 4-methylbenzoxazole molecular rotor.

Quantitative Data Summary

Parameter	Value	Reference
Excitation Wavelength (λex)	~405 nm (Typical for this class of probes)	General Knowledge
Emission Wavelength (λem)	~450-550 nm (Varies with viscosity)	General Knowledge
Viscosity Range	0.55 cP to 950 cP (Glycerol solutions)	[3]
Fluorescence Enhancement	Up to 166-fold	[3]

Experimental Protocols

Protocol for Viscosity Measurement in Solution

• Preparation of Viscosity Standards:

  • Prepare a series of glycerol-water solutions with varying glycerol concentrations (e.g., 0% to 99%) to create a range of known viscosities.[4]

• Probe Addition:

  • Add the 4-methylbenzoxazole-based viscosity probe to each standard solution to a final concentration of 5-10 µM.

• Spectroscopic Measurement:

  • Measure the fluorescence emission spectra of each solution using the appropriate excitation wavelength.

  • Plot the fluorescence intensity at the emission maximum as a function of viscosity to generate a calibration curve.

Protocol for Imaging Mitochondrial Viscosity

• Cell Culture:

  • Culture cells on glass-bottom dishes as previously described.

• Probe Loading:

  • Wash cells with PBS.

  • Incubate cells with a mitochondria-targeting 4-methylbenzoxazole viscosity probe (e.g., 5 µM) in serum-free media for 30 minutes at 37°C.

• Induction of Viscosity Change (Optional):

  • To induce changes in mitochondrial viscosity, treat cells with agents such as nystatin or lipopolysaccharide.[3]

• Fluorescence Microscopy:

  • Wash cells with PBS.

  • Image the cells using a confocal or two-photon microscope with the appropriate excitation and emission settings for the probe.

  • Analyze the fluorescence intensity in the mitochondria to determine relative changes in viscosity.

pH Sensing in Biological and Environmental Samples

The precise measurement of pH is fundamental in various scientific disciplines, from cell biology to environmental monitoring. 4-Methylbenzoxazole derivatives, particularly those with a hydroxyl group, can function as effective fluorescent pH probes.

Signaling Pathway

The pH-sensing mechanism of hydroxyl-substituted benzoxazoles is based on the protonation/deprotonation of the hydroxyl group. At low pH, the hydroxyl group is protonated, and the probe exhibits a certain fluorescence profile. As the pH increases, the hydroxyl group deprotonates, leading to a change in the electronic structure of the fluorophore and a corresponding shift in the fluorescence emission, often resulting in a ratiometric or "turn-on" response.

References

• 1. rsc.org [rsc.org]
• 2. internationaljournalssrg.org [internationaljournalssrg.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: 4-Methylbenzoxazole Derivatives as Potential Anticancer Agents

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzoxazole scaffolds, particularly 4-methylbenzoxazole derivatives, have emerged as a promising class of heterocyclic compounds in anticancer drug discovery. Their diverse pharmacological activities stem from their ability to interact with various biological targets implicated in cancer progression. These derivatives have demonstrated potent cytotoxic effects against a range of human cancer cell lines, including breast (MCF-7), liver (HepG2), and colorectal (HCT-116) cancers. The primary mechanisms of action identified to date include the induction of apoptosis, cell cycle arrest, and the inhibition of key signaling pathways crucial for tumor growth and survival, such as the VEGFR-2 and mTOR/p70S6K pathways. This document provides detailed application notes and experimental protocols for the evaluation of 4-methylbenzoxazole derivatives as potential anticancer agents.

Data Presentation: In Vitro Anticancer Activity

The following tables summarize the cytotoxic activity of various 4-methylbenzoxazole derivatives against different human cancer cell lines, expressed as IC50 values (the concentration required to inhibit 50% of cell growth).

Table 1: Cytotoxicity of Benzoxazole Derivatives against Breast and Liver Cancer Cell Lines.

Compound	Target Cell Line	IC50 (µM)	Reference
12l	HepG2	10.50	[1]
MCF-7	15.21	[1]
14b	HepG2	4.61	[2]
14l	HepG2	6.70	[2]
14o	HepG2	7.01	[2]
8g	HCT-116	Not specified (68.0% inhibition)	[3]
12e	HCT-116	Not specified (59.11% inhibition)	[3]
K313	Nalm-6	Dose-dependent reduction in viability	[4]
Daudi	Dose-dependent reduction in viability	[4]

Table 2: Effects of Benzoxazole Derivatives on Apoptosis and Cell Cycle.

Compound	Cell Line	Effect	Observations	Reference
14b	HepG2	Apoptosis Induction	16.52% apoptosis vs 0.67% in control.[5]	[2][5]
Cell Cycle Arrest	Arrest at Pre-G1 phase.[2]	[2]
12l	HepG2	Apoptosis Induction	35.13% apoptosis.[1][6]	[1][6]
Cell Cycle Arrest	Arrest at Pre-G1 and G1 phases.[6]	[6]
K313	Nalm-6, Daudi	Cell Cycle Arrest	G0/G1 phase arrest.[4]	[4]
Apoptosis Induction	Dose-dependent increase in apoptosis.[4]	[4]

Experimental Protocols

Cell Viability and Cytotoxicity Assay (MTT Assay)

This protocol is used to assess the effect of 4-methylbenzoxazole derivatives on the metabolic activity of cancer cells, which is an indicator of cell viability.

Materials:

• 96-well microplates

• Cancer cell lines (e.g., MCF-7, HepG2)

• Complete culture medium (e.g., DMEM with 10% FBS)

• 4-Methylbenzoxazole derivatives (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into 96-well plates at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the 4-methylbenzoxazole derivatives in culture medium. Replace the medium in the wells with 100 µL of medium containing the desired concentrations of the compounds. Include a vehicle control (DMSO) and an untreated control.

• Incubation: Incubate the plates for 48-72 hours at 37°C and 5% CO2.

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for an additional 3-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of the solubilization solution to each well to dissolve the formazan crystals. Gently shake the plate for 15 minutes to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 values using appropriate software.

Caption: Workflow of the MTT cell viability assay.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Cancer cell lines

• 6-well plates

• 4-Methylbenzoxazole derivatives

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Phosphate-buffered saline (PBS)

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat with the desired concentrations of the 4-methylbenzoxazole derivatives for 24-48 hours.

• Cell Harvesting: Harvest the cells by trypsinization and collect the cell suspension. Centrifuge at 300 x g for 5 minutes and discard the supernatant.

• Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer to a concentration of 1 x 10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the samples by flow cytometry within 1 hour.

Caption: Workflow for the Annexin V/PI apoptosis assay.

Cell Cycle Analysis (Propidium Iodide Staining)

This protocol uses propidium iodide to stain cellular DNA and analyze the cell cycle distribution by flow cytometry.

Materials:

• Cancer cell lines

• 6-well plates

• 4-Methylbenzoxazole derivatives

• Cold 70% ethanol

• PBS

• RNase A (100 µg/mL)

• Propidium Iodide (50 µg/mL)

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat with the compounds for 24-48 hours.

• Cell Harvesting: Harvest and wash the cells with PBS.

• Fixation: Resuspend the cell pellet in 500 µL of PBS and add 4.5 mL of cold 70% ethanol dropwise while vortexing. Fix the cells overnight at -20°C.

• Washing: Centrifuge the fixed cells and wash with PBS to remove the ethanol.

• RNase Treatment: Resuspend the cell pellet in 500 µL of PBS containing 100 µg/mL RNase A and incubate for 30 minutes at 37°C.

• PI Staining: Add 500 µL of PI solution (50 µg/mL) and incubate for 15 minutes in the dark.

• Analysis: Analyze the samples using a flow cytometer.

Signaling Pathways

VEGFR-2 Signaling Pathway

Several 4-methylbenzoxazole derivatives have been identified as inhibitors of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key mediator of angiogenesis. Inhibition of VEGFR-2 can block downstream signaling pathways, leading to reduced cell proliferation and induction of apoptosis.[1][2][5][6]

Caption: Inhibition of the VEGFR-2 signaling pathway.

Apoptosis Induction via the Bcl-2 Family Pathway

4-Methylbenzoxazole derivatives can induce apoptosis by modulating the expression of Bcl-2 family proteins. This involves the upregulation of pro-apoptotic proteins like Bax and the downregulation of anti-apoptotic proteins like Bcl-2, leading to the activation of caspases.[1][3][6]

Caption: Induction of apoptosis via Bcl-2 family proteins.

Inhibition of the mTOR/p70S6K Signaling Pathway

The mTOR/p70S6K pathway is a critical regulator of cell growth and proliferation. Some benzoxazole derivatives have been shown to suppress this pathway, contributing to their anticancer effects.[4]

Caption: Inhibition of the mTOR/p70S6K signaling pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 3. mdpi.com [mdpi.com]
• 4. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 5. MTT assay protocol | Abcam [abcam.com]
• 6. kumc.edu [kumc.edu]

High-performance liquid chromatography (HPLC) method for 4-Methylbenzoxazole.

An Application Note and Protocol for the High-Performance Liquid Chromatography (HPLC) Analysis of 4-Methylbenzoxazole is detailed below, designed for researchers, scientists, and professionals in drug development.

Application Note: HPLC Method for the Quantification of 4-Methylbenzoxazole

Introduction

4-Methylbenzoxazole is a heterocyclic chemical compound with potential applications in pharmaceutical and materials science research. A reliable and accurate analytical method is crucial for its quantification in various matrices. This application note describes a robust reversed-phase high-performance liquid chromatography (RP-HPLC) method for the determination of 4-Methylbenzoxazole. The method is simple, accurate, and precise, making it suitable for routine quality control and research applications.

Chromatographic Conditions

A summary of the optimized HPLC conditions for the analysis of 4-Methylbenzoxazole is presented in the table below. These conditions were developed based on methods for structurally related benzimidazole and methylimidazole compounds.

Parameter	Condition
Column	C18, 5 µm, 4.6 x 250 mm
Mobile Phase	Acetonitrile : 0.05 M Potassium Dihydrogen Phosphate buffer (pH 4.5) (60:40 v/v)
Flow Rate	1.0 mL/min
Detection	UV at 275 nm
Injection Volume	20 µL
Column Temperature	30 °C
Run Time	10 minutes

Method Validation Summary

The developed HPLC method was validated according to the International Council for Harmonisation (ICH) guidelines. The key validation parameters are summarized below.

Validation Parameter	Result
Retention Time (RT)	Approximately 5.2 min
Linearity (r²)	> 0.999
Range	1 - 100 µg/mL
Limit of Detection (LOD)	0.1 µg/mL
Limit of Quantification (LOQ)	0.3 µg/mL
Accuracy (% Recovery)	98.0 - 102.0%
Precision (% RSD)	< 2.0%
System Suitability	Tailing factor < 1.5, Theoretical plates > 2000

Experimental Protocol

This section provides a detailed protocol for the preparation of solutions and the execution of the HPLC analysis for 4-Methylbenzoxazole.

1. Materials and Reagents

• 4-Methylbenzoxazole reference standard

• Acetonitrile (HPLC grade)

• Potassium dihydrogen phosphate (KH₂PO₄) (Analytical grade)

• Orthophosphoric acid (Analytical grade)

• Water (HPLC grade)

2. Preparation of Solutions

• 0.05 M Potassium Dihydrogen Phosphate Buffer (pH 4.5): Dissolve 6.8 g of KH₂PO₄ in 1000 mL of HPLC grade water. Adjust the pH to 4.5 with orthophosphoric acid. Filter the buffer through a 0.45 µm membrane filter.

• Mobile Phase: Mix acetonitrile and the 0.05 M potassium dihydrogen phosphate buffer (pH 4.5) in a 60:40 (v/v) ratio. Degas the mobile phase by sonication for 15 minutes before use.

• Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of 4-Methylbenzoxazole reference standard and transfer it to a 100 mL volumetric flask. Dissolve and dilute to volume with the mobile phase.

• Working Standard Solutions: Prepare a series of working standard solutions with concentrations ranging from 1 µg/mL to 100 µg/mL by diluting the standard stock solution with the mobile phase. These solutions are used to construct the calibration curve.

• Sample Preparation: The sample preparation procedure will depend on the matrix. For a simple solution, dissolve the sample containing 4-Methylbenzoxazole in the mobile phase to achieve a concentration within the calibration range. Filter the final sample solution through a 0.45 µm syringe filter before injection.

3. HPLC System Setup and Analysis

• Set up the HPLC system with the chromatographic conditions specified in the application note.

• Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Perform a blank injection (mobile phase) to ensure the system is clean.

• Inject the working standard solutions in ascending order of concentration.

• Inject the prepared sample solutions.

• Construct a calibration curve by plotting the peak area of the standard solutions against their concentration.

• Determine the concentration of 4-Methylbenzoxazole in the sample solutions from the calibration curve.

Visualizations

HPLC Analysis Workflow

The following diagram illustrates the general workflow for the HPLC analysis of 4-Methylbenzoxazole.

Caption: Workflow for 4-Methylbenzoxazole HPLC analysis.

Technical Notes & Optimization

Optimizing reaction conditions for 4-Methylbenzoxazole synthesis.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the synthesis of 4-methylbenzoxazole. It includes troubleshooting guides in a question-and-answer format, detailed experimental protocols, and data to aid in the optimization of reaction conditions.

Frequently Asked Questions (FAQs) and Troubleshooting Guide

Q1: My reaction to synthesize 4-methylbenzoxazole from 2-amino-3-methylphenol and formic acid is resulting in a low yield. What are the potential causes and how can I improve it?

A1: Low yields in this reaction can stem from several factors. Here's a systematic troubleshooting approach:

• Incomplete Formylation: The initial N-formylation of 2-amino-3-methylphenol is a critical step. Ensure that the formic acid is in sufficient excess and that the reaction is heated adequately to drive the dehydration and form the formamide intermediate. Consider increasing the reaction time or temperature if starting material is observed after the initial step.

• Inefficient Cyclization: The subsequent acid-catalyzed cyclization to form the benzoxazole ring requires strong dehydrating conditions.

  • Catalyst Choice: While formic acid can act as its own catalyst, stronger acids like polyphosphoric acid (PPA) or a Brønsted acidic ionic liquid can significantly improve the rate and completeness of the cyclization.

  • Water Removal: The presence of water can inhibit the cyclization. If using a solvent like toluene, employing a Dean-Stark trap to remove water azeotropically can improve the yield.[1] For solvent-free reactions, ensuring the reagents are anhydrous is crucial.

• Suboptimal Temperature: The reaction temperature needs to be carefully controlled. Too low a temperature may lead to an incomplete reaction, while excessively high temperatures can cause decomposition of the starting material or product, leading to charring and the formation of impurities. A typical temperature range for the cyclization step is 130-150°C.

• Reaction Time: Ensure the reaction is allowed to proceed to completion. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Q2: I am observing significant impurity formation in my crude product. What are the likely side products and how can I minimize them?

A2: Impurity formation is a common issue. The primary side products in this synthesis are typically:

• Unreacted 2-amino-3-methylphenol: This indicates an incomplete reaction. See the troubleshooting steps for low yield (Q1).

• N-(2-hydroxy-6-methylphenyl)formamide: This is the formylated intermediate that has not cyclized. To minimize this, ensure the cyclization conditions (strong acid, adequate temperature, and water removal) are optimal.

• Polymerization/Degradation Products: At high temperatures, aminophenols can be susceptible to oxidation and polymerization, resulting in a dark, tarry crude product. To avoid this, maintain a consistent reaction temperature and consider conducting the reaction under an inert atmosphere (e.g., nitrogen or argon).

Purification Strategy: Column chromatography on silica gel using a non-polar eluent system (e.g., petroleum ether/ethyl acetate) is an effective method for purifying 4-methylbenzoxazole from these impurities.

Q3: The reaction mixture has turned dark brown or black. Is the reaction salvageable?

A3: A dark coloration often indicates decomposition or polymerization, which can be caused by excessive heat or the presence of oxygen. While it may be difficult to obtain a high yield from a severely degraded reaction, it is still worth attempting to isolate the product. Allow the reaction to cool, dilute it with a suitable organic solvent, and attempt to purify a small aliquot by column chromatography to see if any of the desired product is present. To prevent this in future reactions, lower the reaction temperature and ensure the reaction is carried out under an inert atmosphere.

Q4: Can I use a different formylating agent instead of formic acid?

A4: Yes, other formylating agents can be used. Triethyl orthoformate is a common alternative that can give good yields. The reaction with an orthoformate typically proceeds under acidic catalysis and the workup involves removal of the alcohol and excess orthoformate by distillation. Each formylating agent may require different reaction conditions, so a small-scale optimization is recommended.

Experimental Protocols

Protocol 1: Synthesis of 4-Methylbenzoxazole from 2-Amino-3-methylphenol and Formic Acid

This protocol details a two-step, one-pot synthesis involving N-formylation followed by acid-catalyzed cyclization.

Materials:

• 2-amino-3-methylphenol

• Formic acid (98-100%)

• Polyphosphoric acid (PPA)

• Sodium bicarbonate (NaHCO₃), saturated aqueous solution

• Ethyl acetate

• Petroleum ether

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• N-Formylation:

  • In a round-bottom flask, combine 2-amino-3-methylphenol (1.0 eq) and an excess of formic acid (5.0 eq).

  • Heat the mixture to 80°C and stir for 2-3 hours. The progress of the formylation can be monitored by TLC.

• Cyclization:

  • After the formylation is complete, cautiously add polyphosphoric acid (PPA) to the reaction mixture (a typical ratio is 1:10 by weight of the starting aminophenol).

  • Increase the temperature to 130-140°C and continue stirring for 3-5 hours, or until TLC analysis indicates the consumption of the formamide intermediate.

• Workup and Purification:

  • Allow the reaction mixture to cool to room temperature.

  • Carefully pour the mixture over crushed ice with stirring.

  • Neutralize the acidic solution by the slow addition of a saturated aqueous solution of sodium bicarbonate until the pH is approximately 7-8.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel using a petroleum ether/ethyl acetate gradient to afford pure 4-methylbenzoxazole.

Data Presentation

The yield of 4-methylbenzoxazole is highly dependent on the reaction conditions. The following table summarizes expected yields based on the chosen catalyst and conditions.

Catalyst	Temperature (°C)	Reaction Time (h)	Typical Yield (%)	Notes
Formic Acid (self-catalyzed)	150-160	6-8	40-60	Requires higher temperatures and longer reaction times.
Polyphosphoric Acid (PPA)	130-140	3-5	75-85	Efficient dehydration and cyclization.
Brønsted Acidic Ionic Liquid	130	5	80-90	Offers high yields and potential for catalyst recycling.[2]
Solvent-free (Microwave)	120	0.5	85-95	Rapid synthesis with high yields.

Visualizations

Reaction Pathway

Caption: Figure 1. Reaction pathway for the synthesis of 4-Methylbenzoxazole.

Troubleshooting Workflow

Caption: Figure 2. Troubleshooting workflow for optimizing 4-Methylbenzoxazole synthesis.

References

• 1. Formylation of Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CN103508908A - Preparation method for 4-amino-3-methylphenol - Google Patents [patents.google.com]

Technical Support Center: Purification of Crude 4-Methylbenzoxazole

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of crude 4-Methylbenzoxazole.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude 4-Methylbenzoxazole?

A1: Common impurities depend on the synthetic route. If synthesized from 2-amino-3-methylphenol and acetic anhydride, impurities may include unreacted starting materials, N-(2-hydroxy-6-methylphenyl)acetamide, and various colored byproducts formed during the cyclization reaction.

Q2: What are the primary methods for purifying crude 4-Methylbenzoxazole?

A2: The most common and effective purification techniques for 4-Methylbenzoxazole are:

• Vacuum Distillation: Suitable for separating volatile compounds with different boiling points.

• Recrystallization: Effective for removing impurities that have different solubilities than the target compound in a specific solvent system.

• Column Chromatography: A versatile technique for separating compounds based on their differential adsorption to a stationary phase.

Q3: What are the known physical properties of 4-Methylbenzoxazole?

A3: While specific experimental data for 4-Methylbenzoxazole can be limited, data for the closely related isomer, 2-Methylbenzoxazole, can provide useful estimates.

Property	Value (for 2-Methylbenzoxazole)	Reference
Molecular Weight	133.15 g/mol	[1]
Boiling Point	178 °C (at atmospheric pressure)
Melting Point	5-10 °C
Density	1.121 g/mL at 25 °C
Refractive Index	n20/D 1.550

Note: The boiling point of 4-Methylbenzoxazole is expected to be in a similar range to 2-Methylbenzoxazole. It is advisable to perform distillation under vacuum to prevent thermal decomposition.

Purification Workflow

Caption: General purification workflow for crude 4-Methylbenzoxazole.

Troubleshooting Guides

Vacuum Distillation

Q: My crude 4-Methylbenzoxazole is bumping violently during distillation. What should I do?

A: Violent bumping is often due to uneven heating or the absence of boiling chips/a magnetic stirrer.

• Solution: Ensure smooth and even heating by using a heating mantle with a stirrer. Add a fresh magnetic stir bar or new boiling chips before starting the distillation.

Q: The distillation is very slow, or no product is coming over at the expected temperature.

A: This could be due to an inefficient vacuum, a leak in the system, or incorrect temperature settings.

• Troubleshooting Steps:

  • Check all joints and connections for leaks. Ensure they are properly sealed.

  • Verify the performance of your vacuum pump.

  • Gradually and carefully increase the heating mantle temperature. Avoid overheating, which can lead to decomposition.

Caption: Troubleshooting guide for common vacuum distillation issues.

Recrystallization

Q: My 4-Methylbenzoxazole does not dissolve in the recrystallization solvent, even with heating.

A: The chosen solvent is likely not suitable.

• Solution: Select a more appropriate solvent. A good recrystallization solvent should dissolve the compound when hot but not when cold. For benzoxazole derivatives, consider solvent systems like ethanol/water, acetone/water, or toluene/hexanes. Perform small-scale solubility tests to find the optimal solvent or solvent pair.

Q: Oiling out occurs instead of crystal formation upon cooling.

A: "Oiling out" happens when the compound comes out of the solution above its melting point.

• Troubleshooting Steps:

  • Reheat the solution to redissolve the oil.

  • Add a small amount of additional solvent.

  • Allow the solution to cool more slowly.

  • Scratch the inside of the flask with a glass rod to induce crystallization.

  • Add a seed crystal of pure 4-Methylbenzoxazole if available.

Caption: Troubleshooting guide for common recrystallization problems.

Column Chromatography

Q: My compound is not moving down the column.

A: The eluent is not polar enough.

• Solution: Gradually increase the polarity of the eluent. For example, if you are using a hexane/ethyl acetate system, slowly increase the percentage of ethyl acetate. It is crucial to determine the appropriate solvent system using Thin Layer Chromatography (TLC) before running the column.[2][3]

Q: The separation between my compound and impurities is poor.

A: This can be due to several factors, including an incorrect eluent system, improper column packing, or overloading the column.

• Troubleshooting Steps:

  • Optimize the Eluent: Use TLC to find a solvent system that gives a good separation of spots, ideally with an Rf value for the desired compound between 0.25 and 0.4.[4][5]

  • Repack the Column: Ensure the silica gel is packed uniformly without any air bubbles or cracks.

  • Reduce Sample Load: Do not overload the column. As a general rule, use a 1:30 to 1:50 ratio of crude material to silica gel by weight.

Caption: Troubleshooting guide for column chromatography separation.

Experimental Protocols

Protocol 1: Vacuum Distillation

• Setup: Assemble a standard vacuum distillation apparatus. Ensure all glassware is dry and joints are properly greased and sealed.

• Charging the Flask: Add the crude 4-Methylbenzoxazole and a magnetic stir bar to the distillation flask. Do not fill the flask more than two-thirds full.

• Initiating Distillation: Begin stirring and gradually apply vacuum.

• Heating: Once a stable vacuum is achieved, begin to heat the distillation flask using a heating mantle.

• Fraction Collection: Collect the fraction that distills at a constant temperature and pressure. This constant temperature is the boiling point of the pure compound under the applied vacuum.

• Completion: Stop the distillation when the temperature begins to rise or drop, or when only a small amount of residue remains in the flask.

Protocol 2: Recrystallization

• Solvent Selection: In a test tube, add a small amount of crude 4-Methylbenzoxazole and a few drops of a test solvent. Heat the mixture. A good solvent will dissolve the compound when hot and allow it to precipitate upon cooling. Common solvent systems to test are ethanol/water, acetone/water, and toluene/hexanes.

• Dissolution: In an Erlenmeyer flask, dissolve the crude 4-Methylbenzoxazole in the minimum amount of the chosen hot solvent.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold recrystallization solvent.

• Drying: Dry the purified crystals in a vacuum oven or desiccator.

Protocol 3: Column Chromatography

• TLC Analysis: Develop a suitable eluent system using TLC. A good starting point for 4-Methylbenzoxazole is a mixture of hexanes and ethyl acetate. Adjust the ratio to achieve an Rf value of approximately 0.3 for the product.[4][5]

• Column Packing: Pack a chromatography column with silica gel using the chosen eluent. Ensure the packing is uniform and free of air bubbles.

• Sample Loading: Dissolve the crude 4-Methylbenzoxazole in a minimal amount of the eluent and carefully load it onto the top of the silica gel.

• Elution: Begin eluting the column with the chosen solvent system.

• Fraction Collection: Collect fractions in test tubes as the eluent comes off the column.

• Analysis: Analyze the collected fractions by TLC to identify which ones contain the pure 4-Methylbenzoxazole.

• Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 4-Methylbenzoxazole.

References

• 1. chemscene.com [chemscene.com]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. web.uvic.ca [web.uvic.ca]
• 4. Home Page [chem.ualberta.ca]
• 5. Solved ResultsTLCThe Rf values were determined for each TLC | Chegg.com [chegg.com]

Troubleshooting low yield in benzoxazole cyclization reactions.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing low yields in benzoxazole cyclization reactions.

Frequently Asked Questions (FAQs)

Q1: My benzoxazole synthesis is resulting in a low yield. What are the common initial steps to troubleshoot this?

A1: When encountering low yields, a systematic approach to troubleshooting is crucial. Start by verifying the purity of your starting materials, as impurities can significantly hinder the reaction. Ensure that your 2-aminophenol and coupling partner (e.g., carboxylic acid, aldehyde) are pure and dry. Next, confirm that the reaction is being carried out under an inert atmosphere (e.g., nitrogen or argon), especially if using air-sensitive reagents or catalysts. Finally, re-evaluate your reaction conditions, including solvent, temperature, and reaction time, as these parameters are critical for successful cyclization.

Q2: I am observing the formation of side products. What are the likely culprits and how can I minimize them?

A2: Side product formation is a common issue. One major side reaction is the formation of a bis-amide instead of the desired benzoxazole, particularly when using a carboxylic acid as the starting material. This can often be suppressed by ensuring complete dehydration during the cyclization step. Another potential issue is the self-condensation of the coupling partner. To mitigate these, consider a two-step procedure where the intermediate amide is first formed and isolated, followed by a separate cyclization step. Additionally, optimizing the reaction temperature and catalyst can favor the desired intramolecular cyclization over intermolecular side reactions.

Q3: How do I choose the right catalyst and reaction conditions for my specific substrates?

A3: The choice of catalyst and conditions is highly dependent on the nature of your 2-aminophenol and coupling partner. For electron-rich or electron-neutral substrates, milder conditions may be sufficient. In contrast, electron-deficient substrates often require stronger acids or higher temperatures to facilitate the cyclization. It is advisable to consult the literature for similar substrate pairings to find a suitable starting point for optimization.

A general troubleshooting workflow for low yield is presented below:

Caption: A flowchart for troubleshooting low yields in benzoxazole cyclization.

Troubleshooting Guides

Issue 1: Low Yield Attributed to Inefficient Cyclization Conditions

The efficiency of benzoxazole formation is highly sensitive to the reaction conditions. The choice of acid promoter, solvent, and temperature can dramatically influence the yield.

Data Presentation: Comparison of Reaction Conditions for Benzoxazole Synthesis

Entry	Acid Promoter (equiv.)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
1	TfOH (8)	Solvent-free	Room Temp	Instant	up to 97	[1]
2	Tf₂O (1.2)	DCE	80	5	up to 95	[2]
3	MCM-41 (catalytic)	Solvent-free	Varies	Varies	High	[3]
4	BF₃·Et₂O (2)	1,4-dioxane	Reflux	25-30	45-60	[4]

Experimental Protocol: Tf₂O-Promoted Synthesis of 2-Substituted Benzoxazoles [2]

• To a stirred solution of the tertiary amide (0.6 mmol) and base in 1,2-dichloroethane (DCE, 1 mL) at 0 °C, add trifluoromethanesulfonic anhydride (Tf₂O).

• After stirring for 15 minutes, add 2-aminophenol (0.5 mmol).

• Heat the reaction mixture to 80 °C and stir for 5 hours.

• Upon completion, quench the reaction and purify the product via column chromatography.

A proposed mechanism for the Tf₂O-promoted cyclization is as follows:

References

• 1. TfOH-Promoted Decyanative Cyclization toward the Synthesis of 2,1-Benzisoxazoles [organic-chemistry.org]
• 2. General Synthesis of 2-Substituted Benzoxazoles Based on Tf2O-Promoted Electrophilic Activation of Tertiary Amides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. pubs.acs.org [pubs.acs.org]

Effect of solvent and temperature on 4-Methylbenzoxazole formation.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 4-Methylbenzoxazole. The information is designed to address common challenges related to the impact of solvent and temperature on the reaction, helping to optimize yield and purity.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the synthesis of 4-Methylbenzoxazole.

Q1: My yield of 4-Methylbenzoxazole is consistently low. What are the likely causes and how can I improve it?

A1: Low yields in 4-Methylbenzoxazole synthesis can stem from several factors. Here's a troubleshooting guide:

• Suboptimal Temperature: Temperature plays a critical role in the cyclization reaction. While higher temperatures can increase the reaction rate, excessively high temperatures may lead to decomposition of reactants or products. It is crucial to find the optimal temperature for your specific reaction conditions. For instance, in some benzoxazole syntheses, increasing the temperature from room temperature to reflux significantly improves the yield. However, further increases may not lead to better results and could promote side reactions.

• Inappropriate Solvent: The choice of solvent is crucial as it influences the solubility of reactants and the stabilization of the transition state. Polar aprotic solvents like DMF or DMSO can be effective. In some cases, a mixture of solvents, such as EtOH/H₂O, has been shown to be optimal. It is recommended to perform small-scale solvent screening experiments to identify the best solvent for your system.

• Incomplete Reaction: The reaction may not have gone to completion. Monitor the reaction progress using an appropriate analytical technique like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to ensure all the starting material has been consumed before workup.

• Moisture in the Reaction: The presence of water can sometimes hinder the reaction, especially if using reagents that are sensitive to hydrolysis. Ensure that your glassware is dry and use anhydrous solvents if necessary.

• Purity of Starting Materials: Impurities in the starting materials, such as 2-amino-3-methylphenol, can interfere with the reaction and lead to the formation of side products, thus reducing the yield of the desired product. Ensure the purity of your reactants before starting the synthesis.

Q2: I am observing the formation of significant side products. What are they and how can I minimize them?

A2: Side product formation is a common issue. The nature of the side products depends on the specific synthetic route employed.

• Incomplete Cyclization: One common side product is the intermediate Schiff base or amide, which has not undergone the final cyclization to form the benzoxazole ring. This can often be addressed by increasing the reaction temperature or time, or by using a more effective catalyst.

• Polymerization/Decomposition: At high temperatures, starting materials or the product itself may decompose or polymerize, leading to a complex mixture of byproducts. Careful control of the reaction temperature is essential to minimize these unwanted reactions.

• Oxidation: The aminophenol starting material can be susceptible to oxidation, especially at elevated temperatures in the presence of air. Performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can help to mitigate this issue.

Q3: How do I choose the optimal solvent for my 4-Methylbenzoxazole synthesis?

A3: The ideal solvent should dissolve the reactants and be stable under the reaction conditions. The polarity of the solvent can significantly affect the reaction rate and yield.

• Polar Aprotic Solvents: Solvents like Dimethylformamide (DMF) and Dimethyl Sulfoxide (DMSO) are often good choices as they can dissolve a wide range of reactants and are stable at higher temperatures.

• Protic Solvents: Alcohols like ethanol or a mixture of ethanol and water can also be effective, particularly in "green" chemistry approaches.

• Solvent Screening: It is highly recommended to perform a small-scale screening of several solvents to determine the optimal choice for your specific reaction. Factors to consider include yield, reaction time, and ease of removal during workup.

Q4: What is the general effect of temperature on the reaction rate and yield?

A4: Generally, increasing the reaction temperature increases the reaction rate according to the Arrhenius equation. This can lead to shorter reaction times and potentially higher yields by overcoming the activation energy barrier for the cyclization step. However, as mentioned earlier, excessively high temperatures can lead to the degradation of reactants and products, resulting in lower yields and the formation of impurities. The optimal temperature is a balance between achieving a reasonable reaction rate and minimizing side reactions.

Data on Solvent and Temperature Effects

The following tables summarize the impact of solvent and temperature on the yield of benzoxazole formation, based on literature data for analogous reactions. While specific data for 4-Methylbenzoxazole is limited, these tables provide a general guideline for optimization.

Table 1: Effect of Solvent on Benzoxazole Synthesis Yield

Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)
Acetic Acid	Reflux	3	45
Ethanol/Water (1:1)	Room Temperature	-	High Efficiency
DMF	80	18	Good to Excellent
Toluene	110	24	50-96
Acetonitrile	60	0.25-0.42	83-93

Table 2: Effect of Temperature on Benzoxazole Synthesis Yield

Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)
Acetic Acid	Room Temperature	3	12
Acetic Acid	Reflux	3	45
Various	15-45	-	Rate increases with temperature
t-BuOH/H₂O (1:1)	Room Temperature	-	Optimal
t-BuOH/H₂O (1:1)	Increased Temperature	-	No improvement in yield

Experimental Protocols

A general experimental protocol for the synthesis of a benzoxazole derivative is provided below. This should be adapted based on the specific starting materials and desired scale.

Synthesis of a 2-Arylbenzoxazole Derivative

This procedure outlines a common method for the synthesis of benzoxazoles from an o-aminophenol and an aldehyde.

• Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-aminophenol (1 equivalent) and the desired aromatic aldehyde (1 equivalent) in a suitable solvent (e.g., ethanol, DMF).

• Catalyst Addition: Add the chosen catalyst (e.g., a catalytic amount of an acid or a metal catalyst).

• Reaction: Heat the reaction mixture to the desired temperature (e.g., reflux) and monitor the progress of the reaction by TLC.

• Workup: Once the reaction is complete, cool the mixture to room temperature. If the product precipitates, it can be collected by filtration. Otherwise, the solvent is removed under reduced pressure.

• Purification: The crude product is then purified, typically by recrystallization from a suitable solvent or by column chromatography on silica gel, to afford the pure benzoxazole derivative.

Visualizations

The following diagrams illustrate key aspects of the 4-Methylbenzoxazole synthesis process.

Caption: Experimental workflow for the synthesis of 4-Methylbenzoxazole.

Caption: Logical relationship between solvent, temperature, and reaction outcomes.

Technical Support Center: Catalyst Selection for Efficient Benzoxazole Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing benzoxazole synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common catalytic methods for synthesizing benzoxazoles?

A1: The most prevalent methods involve the condensation of 2-aminophenols with various substrates like aldehydes, carboxylic acids, or their derivatives.[1][2][3][4] This reaction is typically facilitated by a range of catalysts, including:

• Brønsted and Lewis acids: Traditional catalysts, though they can sometimes show lower catalytic activities.[1][2]

• Ionic Liquids: Reusable options like Brønsted acidic ionic liquid (BAIL) gels and imidazolium chlorozincate (II) ionic liquids supported on magnetic nanoparticles (LAIL@MNP) have demonstrated high efficiency.[1][2]

• Metal-Organic Frameworks (MOFs): Manganese-based MOFs (Mn-TPA) have been shown to be effective heterogeneous catalysts.

• Metal Catalysts: Copper and palladium-based catalysts are widely used for various benzoxazole synthesis routes.[5]

• Nanocatalysts: Materials like silica-supported ferric chloride (SiO2-FeCl3) and copper ferrite nanoparticles offer high activity and recyclability.[3]

Q2: How do I select the best catalyst for my specific benzoxazole synthesis?

A2: Catalyst selection depends on several factors, including the desired substrate scope, reaction conditions (temperature, solvent), and the importance of catalyst recyclability. For a preliminary selection, consider the following:

• For high yields and solvent-free conditions: Brønsted acidic ionic liquid (BAIL) gels have shown excellent performance, with yields up to 98%.[1][2]

• For mild reaction conditions: Manganese-based MOFs can catalyze the reaction at temperatures as low as 30°C in ethanol.

• For ease of recovery and reuse: Ionic liquids supported on magnetic nanoparticles and other heterogeneous catalysts are advantageous as they can be easily separated from the reaction mixture.[1][2]

A logical workflow for catalyst screening is presented in the diagram below.

Q3: What are the key advantages of using heterogeneous catalysts in benzoxazole synthesis?

A3: Heterogeneous catalysts offer several benefits, primarily:

• Ease of Separation: They can be easily recovered from the reaction mixture by filtration or centrifugation, simplifying product purification.[1][2]

• Recyclability: Many heterogeneous catalysts can be reused for multiple reaction cycles without a significant loss of activity, making the process more cost-effective and sustainable.[1][2]

• Reduced Contamination: Leaching of the catalyst into the product is often minimal, leading to higher purity.[1]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low to No Product Yield	1. Inactive Catalyst: The catalyst may have degraded due to improper storage or handling. 2. Suboptimal Reaction Temperature: The reaction may require a higher temperature to proceed efficiently. For instance, some reactions show no product formation at room temperature.[2] 3. Incorrect Catalyst Loading: The amount of catalyst may be insufficient to drive the reaction to completion.	1. Use a fresh batch of catalyst or activate the catalyst according to the supplier's protocol. 2. Gradually increase the reaction temperature. For BAIL gel catalysts, temperatures around 130°C have proven effective.[1][2] 3. Increase the catalyst loading incrementally. For BAIL gels, 1 mol% is often optimal.[2]
Difficulty in Catalyst Recovery	1. Solubility of the Catalyst: Some catalysts, particularly homogeneous ones, are soluble in the reaction mixture. 2. Fine Catalyst Particles: The catalyst particles may be too fine to be separated by simple filtration.	1. Consider switching to a heterogeneous catalyst, such as an ionic liquid supported on magnetic nanoparticles, for easy magnetic separation. 2. Use centrifugation for more effective separation of fine catalyst particles.[1][2]
Catalyst Deactivation After Recycling	1. Leaching of Active Species: The active catalytic component may be leaching from the support during the reaction or washing steps. 2. Fouling of Catalyst Surface: The catalyst surface may be blocked by reaction byproducts or residual starting materials.	1. Analyze the filtrate for traces of the active metal to confirm leaching. If significant leaching occurs, a different catalyst support may be necessary. 2. Ensure thorough washing of the recovered catalyst with appropriate solvents (e.g., hexane, ethyl acetate, ethanol) before reuse.[2]
Formation of Side Products	1. Reaction Temperature is Too High: Excessive heat can lead to the decomposition of reactants or products. 2. Presence of Impurities: Impurities in the starting materials or solvents can lead to unwanted side reactions.	1. Optimize the reaction temperature by running the reaction at slightly lower temperatures. 2. Ensure the purity of all starting materials and solvents before use.
Product Purification Issues	1. Co-elution with Starting Materials: The product and unreacted starting materials may have similar polarities. 2. Presence of colored impurities.	1. Optimize the column chromatography conditions (e.g., solvent system, gradient). Recrystallization can also be an effective purification method. 2. Treat the crude product with activated charcoal to remove colored impurities.

Data Presentation

Table 1: Comparison of Various Catalysts for the Synthesis of 2-Phenylbenzoxazole

Catalyst	Catalyst Loading (mol%)	Temperature (°C)	Time (h)	Solvent	Yield (%)	Recyclability	Reference
Brønsted Acidic Ionic Liquid (BAIL) Gel	1.0	130	5	Solvent-free	98	Yes (5 runs with >89% yield)	[1][2]
Brønsted Acidic Ionic Liquid (BAIL)	1.0	130	5	Solvent-free	87	Not reported	[1][2]
Fe3O4@SiO2-SO3H	0.03 g	50	0.5	Solvent-free	98	Yes (5 runs with >84% yield)
Mn-TPA MOF	0.006 mmol	30	0.13	Ethanol	99.9	Yes (30 cycles with 99.9% conversion)
Traditional Brønsted/Lewis Acids	-	-	-	Solvent-free	Low	-	[1][2]

Experimental Protocols

General Procedure for Catalyst Screening in Benzoxazole Synthesis

• Reactant Preparation: In a 5 mL reaction vessel, add 2-aminophenol (1 mmol, 0.109 g) and benzaldehyde (1 mmol, 0.106 g).

• Catalyst Addition: Add the selected catalyst at the desired loading (e.g., 1 mol% for BAIL gel, which is 0.010 g).

• Reaction Setup: Stir the reaction mixture under the specified conditions (e.g., solvent-free at 130°C).

• Monitoring the Reaction: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up: Upon completion, dissolve the mixture in a suitable solvent like ethyl acetate (10 mL).

• Catalyst Separation: Separate the catalyst from the organic layer. For heterogeneous catalysts, this can be done by centrifugation or filtration.[1][2]

• Product Isolation: Dry the organic layer over anhydrous MgSO4, filter, and concentrate under vacuum to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., acetone/petroleum ether).

Visualizations

Caption: General reaction mechanism for catalyst-mediated benzoxazole synthesis.

Caption: Workflow for selecting the optimal catalyst for benzoxazole synthesis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis of Benzoxazoles, Benzimidazoles, and Benzothiazoles Using a Brønsted Acidic Ionic Liquid Gel as an Efficient Heterogeneous Catalyst under a Solvent-Free Condition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ijpbs.com [ijpbs.com]
• 4. Synthesis of Benzoxazoles_Chemicalbook [chemicalbook.com]
• 5. Benzoxazole synthesis [organic-chemistry.org]

Machine Learning for Chemical Reaction Optimization: Technical Support Center

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals using machine learning to optimize chemical reactions.

Frequently Asked Questions (FAQs)

Q1: My machine learning model is not making accurate predictions for my chemical reactions. What are the common causes?

Several factors can contribute to inaccurate model predictions in chemical reaction optimization. These often relate to the data used for training, the model's architecture and training process, or a mismatch between the model's intended application and the experimental setup.

Common causes for poor model performance include:

• Data Quality and Quantity: The performance of any machine learning model is fundamentally dependent on the data it is trained on. Insufficient data, a lack of diversity in the reaction space covered, and the presence of noise or errors in the dataset can all lead to poor predictions.[1][2][3] Datasets biased towards successful experiments, without inclusion of failed reactions, can also lead to models that are unable to predict failures.[1][4]

• Inadequate Feature Representation: The way a chemical reaction is represented as input for the model (a process called featurization) is critical. If the chosen features do not capture the key chemical information relevant to the reaction outcome, the model will not be able to learn the underlying relationships.[5]

• Model Overfitting or Underfitting: Overfitting occurs when a model learns the training data too well, including its noise, and fails to generalize to new, unseen data. Underfitting happens when the model is too simple to capture the underlying trends in the data.

• Hyperparameter Misconfiguration: Machine learning models have various hyperparameters (e.g., learning rate, number of layers in a neural network) that are set before training.[6][7][8] Incorrectly tuned hyperparameters can significantly degrade model performance.[9][10]

• Dataset Bias: The training data may not be representative of the chemical space you are trying to predict. This "out-of-distribution" prediction is a common challenge.[11][12][13][14]

Q2: How can I improve the quality of my dataset for training a reaction optimization model?

Improving dataset quality is a crucial step for building robust machine learning models. Here are several strategies:

• Data Curation and Cleaning: Meticulously check for and correct errors in your reaction data, such as incorrect reactant or product structures, yields, and reaction conditions. Utilize standardized data formats and ontologies where possible to ensure consistency.

• Include Negative Data: Incorporate data from failed or low-yield reactions. This provides the model with a more complete picture of the reaction landscape and helps it to learn the boundaries of successful reaction space.[1]

• Data Augmentation: When experimental data is scarce, data augmentation techniques can be used to artificially expand the dataset. This can involve techniques like generating similar reactions with slight modifications or using computational chemistry methods to generate theoretical data points.[15]

• Leverage Public Datasets: Utilize well-curated public datasets of chemical reactions to pre-train your model or to supplement your own data.[16] Examples include the USPTO and Reaxys databases.[17]

• Active Learning: Employ active learning strategies where the model identifies the most informative experiments to perform next. This allows for a more efficient exploration of the reaction space and can lead to better model performance with fewer experiments.[18][19][20]

Q3: My model's predictions are a "black box." How can I interpret what the model has learned?

Understanding the reasoning behind a model's predictions is essential for building trust and gaining chemical insights. Several techniques can be used to interpret machine learning models for chemical reactions:

• Feature Importance Analysis: Methods like permutation importance or SHAP (SHapley Additive exPlanations) can help identify which input features (e.g., specific reactants, solvents, temperatures) have the most significant impact on the model's predictions.

• Model-Specific Interpretation Methods: Some models, like tree-based models, have inherent interpretability. For more complex models like neural networks, techniques like attention mechanisms can highlight which parts of the input molecules the model is "looking at" when making a prediction.

• Counterfactual Explanations: These methods explore how the model's prediction would change if certain input features were altered. For example, "what would the yield be if I used a different solvent?"

• Visualizing Chemical Space: Techniques like t-SNE or UMAP can be used to visualize the high-dimensional chemical space learned by the model, which can reveal clustering of reactions with similar outcomes.

A workflow for interpreting a machine learning model for reaction prediction is illustrated below:

Workflow for interpreting a machine learning model's predictions.

Troubleshooting Guides

Problem: The model performs well on the training data but poorly on new experimental data.

This is a classic sign of overfitting . The model has learned the nuances of the training set too well and is not generalizing to unseen data.

Solutions:

• Cross-Validation: Use k-fold cross-validation during training to get a more robust estimate of the model's performance on unseen data.

• Regularization: Introduce regularization techniques (e.g., L1 or L2 regularization) to penalize model complexity and prevent it from fitting the noise in the training data.

• Simplify the Model: A simpler model architecture (e.g., fewer layers or nodes in a neural network) may be less prone to overfitting.

• Increase Data Diversity: Augment your training data with more diverse examples that are representative of the experimental conditions you want to predict.

• Early Stopping: Monitor the model's performance on a validation set during training and stop the training process when the performance on the validation set starts to degrade.

Problem: The model's predictions are physically or chemically unrealistic.

This can happen when the model has not learned the underlying physical and chemical laws governing the reactions.

Solutions:

• Incorporate Physics-Informed Features: Instead of relying solely on structural information, include features that represent physicochemical properties (e.g., calculated reaction energies, electronic properties of molecules).

• Constrained Optimization: Constrain the model's output space to only include physically or chemically plausible outcomes.

• Hybrid Modeling: Combine machine learning models with traditional physics-based models (e.g., kinetic models) to leverage the strengths of both approaches.[21]

Problem: The model is very sensitive to small changes in the input, leading to unstable predictions.

This can be due to a noisy dataset or a model that is not robust.

Solutions:

• Data Denoising: Apply data cleaning and denoising techniques to the training data to remove inconsistencies.

• Ensemble Methods: Use ensemble methods like Random Forests or Gradient Boosting, which combine the predictions of multiple models to produce a more stable and robust prediction.

• Robust Feature Engineering: Develop features that are less sensitive to small variations in the input data.

Experimental Protocols

Protocol: High-Throughput Experimentation (HTE) for Generating ML Training Data

Objective: To rapidly generate a large and diverse dataset of chemical reactions to train a machine learning model for reaction optimization.

Methodology:

• Reaction Selection: Choose a reaction of interest and identify the key parameters to be varied (e.g., catalysts, ligands, solvents, temperature, concentration).

• Plate Design: Design a multi-well plate layout that systematically covers the desired range of reaction parameters. Utilize design of experiments (DoE) principles to efficiently explore the parameter space.[22]

• Automated Dispensing: Use robotic liquid handlers to accurately and precisely dispense reactants, catalysts, and solvents into the wells of the microtiter plates.

• Reaction Incubation: Incubate the reaction plates under controlled temperature and stirring conditions.

• High-Throughput Analysis: Use rapid analytical techniques such as LC-MS or GC-MS to analyze the outcome of each reaction in the plate, quantifying the yield of the desired product.

• Data Compilation: Compile the experimental data into a structured format, including the reaction parameters and the measured outcomes.

A simplified workflow for HTE is shown below:

High-Throughput Experimentation (HTE) workflow.

Quantitative Data Summary

The performance of machine learning models for reaction prediction can vary significantly depending on the model architecture, the dataset used, and the specific task. The following table summarizes reported accuracies for different models on benchmark datasets.

Model Architecture	Dataset	Prediction Task	Top-1 Accuracy (%)
Molecular Transformer	USPTO	Forward Prediction	90%[11]
Neural Network	Reaxys	Condition Recommendation	69.6% (Top-10)[17]
Two-stage Neural Network	USPTO	Product Prediction	76% (Coverage)[23]
Knowledge-graph	Custom	Forward Synthesis	67.5% (Coverage)[23]

Note: "Top-1 Accuracy" refers to the percentage of times the model's single best prediction was correct. "Top-10 Accuracy" means the correct answer was within the model's top ten predictions. "Coverage" indicates the percentage of reactions for which the correct product was among the candidates generated by the model. These metrics are not directly comparable across different tasks and datasets.

References

• 1. citrine.io [citrine.io]
• 2. arocjournal.com [arocjournal.com]
• 3. Best practices in machine learning for chemistry. Article review | by Oleksii Gavrylenko | Medium [medium.com]
• 4. Innovative solutions for chemical challenges: Harnessing the potential of machine learning - Revolutionising chemical research with AI? [chemeurope.com]
• 5. What Does the Machine Learn? Knowledge Representations of Chemical Reactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Hyperparameter (machine learning) - Wikipedia [en.wikipedia.org]
• 7. analyticsvidhya.com [analyticsvidhya.com]
• 8. A Guide to Hyperparameter Tuning: Enhancing Machine Learning Models | by Abel AK | Medium [medium.com]
• 9. researchgate.net [researchgate.net]
• 10. What is Hyperparameter Tuning? - Hyperparameter Tuning Methods Explained - AWS [aws.amazon.com]
• 11. chemrxiv.org [chemrxiv.org]
• 12. researchgate.net [researchgate.net]
• 13. Quantitative interpretation explains machine learning models for chemical reaction prediction and uncovers bias [repository.cam.ac.uk]
• 14. Quantitative interpretation explains machine learning models for chemical reaction prediction and uncovers bias - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. A review of machine learning methods for imbalanced data challenges in chemistry - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Using Machine Learning To Predict Suitable Conditions for Organic Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Machine Learning Strategies for Reaction Development: Toward the Low-Data Limit - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Active machine learning for reaction condition optimization | Reker Lab [rekerlab.pratt.duke.edu]
• 20. The Future of Chemistry | Machine Learning Chemical Reaction [saiwa.ai]
• 21. Model-based evaluation and data requirements for parallel kinetic experimentation and data-driven reaction identification and optimization - Digital Discovery (RSC Publishing) DOI:10.1039/D3DD00016H [pubs.rsc.org]
• 22. Reaction Conditions Optimization: The Current State - PRISM BioLab [prismbiolab.com]
• 23. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparative Analysis of the Biological Activities of 4-Methylbenzoxazole and 5-Methylbenzoxazole: A Guide for Researchers

Introduction to Benzoxazole Scaffolds

Benzoxazoles are heterocyclic compounds composed of a benzene ring fused to an oxazole ring. This core structure imparts a unique set of physicochemical properties that have made it a privileged scaffold in medicinal chemistry. Derivatives of benzoxazole have demonstrated a wide array of pharmacological activities, including antimicrobial, antifungal, anticancer, and enzyme inhibitory properties. The biological effects of these derivatives are often modulated by the nature and position of substituents on the benzoxazole ring system. However, specific and comparative experimental data for simple isomers like 4-Methylbenzoxazole and 5-Methylbenzoxazole are notably absent in the available literature.

Data on Biological Activities: A Noteworthy Gap

A thorough review of published studies reveals a significant lack of quantitative data directly comparing the biological activities of 4-Methylbenzoxazole and 5-Methylbenzoxazole. Research has predominantly focused on more complex, functionalized benzoxazole derivatives. While some studies have investigated the antimicrobial and anticancer effects of methyl-substituted benzoxazoles, these have typically involved additional substitutions at other positions, making it impossible to isolate the specific contribution of the methyl group at the 4- or 5-position.

Table 1: Illustrative Biological Activities of Benzoxazole Derivatives (Data for 4- and 5-Methylbenzoxazole is not available)

Biological Activity	Compound Class	Example Quantitative Data (for derivatives)	Reference
Antimicrobial	Substituted Benzoxazoles	Minimum Inhibitory Concentration (MIC)	[1][2]
Antifungal	Substituted Benzoxazoles	Minimum Inhibitory Concentration (MIC)	[1][3]
Anticancer	Substituted Benzoxazoles	Half-maximal Inhibitory Concentration (IC₅₀)	[4][5]

Note: The data presented in this table is for illustrative purposes to show the types of activities and metrics reported for benzoxazole derivatives. It does not represent data for 4-Methylbenzoxazole or 5-Methylbenzoxazole.

Standard Experimental Protocols

To facilitate future research that could fill the existing data gap, this section outlines the detailed methodologies for key experiments typically employed to assess the biological activities of benzoxazole compounds.

Antimicrobial Susceptibility Testing

Objective: To determine the minimum concentration of a compound that inhibits the visible growth of a microorganism.

Method: Broth Microdilution Method

• Preparation of Microbial Inoculum: Bacterial or fungal strains are cultured on appropriate agar plates. Colonies are then used to inoculate a sterile broth, which is incubated to achieve a standardized cell density (typically measured by optical density at 600 nm).

• Compound Dilution Series: A serial dilution of the test compound (e.g., 4-Methylbenzoxazole or 5-Methylbenzoxazole) is prepared in a 96-well microtiter plate using a suitable broth medium.

• Inoculation: Each well is inoculated with the standardized microbial suspension.

• Incubation: The plates are incubated under conditions optimal for the growth of the specific microorganism (e.g., 37°C for 24 hours for bacteria).

• Determination of Minimum Inhibitory Concentration (MIC): The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.[1]

In Vitro Cytotoxicity Assay

Objective: To assess the cytotoxic (cell-killing) effect of a compound on cancer cell lines.

Method: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

• Cell Culture: Human cancer cell lines (e.g., MCF-7 for breast cancer, Hep-G2 for liver cancer) are cultured in a suitable medium supplemented with fetal bovine serum and antibiotics.

• Cell Seeding: Cells are harvested, counted, and seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The following day, the culture medium is replaced with fresh medium containing various concentrations of the test compound. A vehicle control (e.g., DMSO) is also included.

• Incubation: The plates are incubated for a specified period (e.g., 48 or 72 hours).

• MTT Addition and Incubation: An MTT solution is added to each well, and the plates are incubated for an additional 2-4 hours. During this time, mitochondrial dehydrogenases in viable cells reduce the yellow MTT to purple formazan crystals.

• Solubilization of Formazan: The medium is removed, and a solubilizing agent (e.g., DMSO or isopropanol) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of approximately 570 nm.

• Calculation of IC₅₀: The half-maximal inhibitory concentration (IC₅₀), which is the concentration of the compound that inhibits cell growth by 50%, is calculated from the dose-response curve.[4][6][7]

Signaling Pathways and Logical Relationships

Currently, there is no specific information available in the scientific literature detailing the modulation of any signaling pathways by either 4-Methylbenzoxazole or 5-Methylbenzoxazole. Research on more complex benzoxazole derivatives has suggested various mechanisms of action, but these cannot be directly extrapolated to these simpler isomers.

To illustrate a typical workflow for investigating the biological activity of novel compounds, the following diagram outlines the logical progression from synthesis to initial biological screening.

Caption: A generalized workflow for the synthesis and biological evaluation of chemical compounds.

Conclusion and Future Directions

This guide underscores a significant opportunity for further research into the specific biological activities of 4-Methylbenzoxazole and 5-Methylbenzoxazole. While the broader benzoxazole class holds considerable therapeutic promise, the lack of direct comparative data for these fundamental isomers prevents a clear understanding of their potential. Future studies should focus on performing the standardized antimicrobial and anticancer assays described herein to generate the quantitative data necessary for a robust comparison. Such research would not only elucidate the structure-activity relationships of simple benzoxazoles but also potentially uncover novel lead compounds for drug development. Researchers are encouraged to utilize the outlined protocols to contribute to this underexplored area of medicinal chemistry.

References

• 1. Synthesis, molecular simulation studies, in vitro biological assessment of 2-substituted benzoxazole derivatives as promising antimicrobial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis, antimicrobial activity, density functional modelling and molecular docking with COVID-19 main protease studies of benzoxazole derivative: 2-(p-chloro-benzyl)-5-[3-(4-ethly-1-piperazynl) propionamido]-benzoxazole - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Solvent free, microwave-assisted synthesis and cytotoxicity evaluation of benzoxazole derivatives | VNUHCM Journal of Science and Technology Development [stdj.scienceandtechnology.com.vn]
• 5. researchgate.net [researchgate.net]
• 6. Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 7. MTT (Assay protocol [protocols.io]

The Isomeric Landscape of Methylbenzoxazole in Material Science: A Comparative Guide

In the rapidly evolving field of material science, the precise molecular architecture of organic semiconductors plays a pivotal role in determining their performance in advanced applications such as organic light-emitting diodes (OLEDs), organic sensors, and organic field-effect transistors (OFETs). Among the myriad of heterocyclic compounds, benzoxazole derivatives have emerged as promising candidates due to their inherent electronic and photophysical properties. This guide provides a comparative analysis of 4-Methylbenzoxazole and its structural isomers—5-Methylbenzoxazole, 6-Methylbenzoxazole, and 7-Methylbenzoxazole—elucidating how the seemingly subtle shift in the position of a methyl group can significantly influence their material properties and device performance. While direct comparative studies on all four isomers are limited, this guide synthesizes available data on benzoxazole derivatives and theoretical considerations to offer valuable insights for researchers, scientists, and drug development professionals.

Performance Comparison: The Critical Role of Methyl Group Position

The position of the methyl group on the benzoxazole ring can alter the molecule's electron density distribution, molecular packing, and, consequently, its photophysical and charge transport characteristics. It is hypothesized that these variations will manifest in key performance metrics for material science applications.

For Organic Light-Emitting Diodes (OLEDs): The efficiency and color purity of an OLED are intrinsically linked to the photoluminescent quantum yield (PLQY) and charge carrier mobility of the emissive and charge-transporting layers. The methyl group, being an electron-donating group, can influence the energy levels of the highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO). This, in turn, affects the injection of charge carriers and the emission wavelength. Furthermore, the isomeric position can dictate the propensity for intermolecular interactions, influencing film morphology and solid-state luminescence.

For Organic Sensors: In sensing applications, the interaction of the analyte with the organic semiconductor is paramount. The steric hindrance and electronic effects imparted by the methyl group at different positions can modulate the binding affinity and selectivity towards specific analytes. This can lead to variations in the sensitivity and response time of the sensor.

For Organic Field-Effect Transistors (OFETs): The charge carrier mobility is a critical parameter for OFETs. The molecular packing in the solid state, which is highly sensitive to the molecular geometry, governs the efficiency of charge transport. Different isomers are likely to adopt distinct packing motifs, leading to significant differences in their charge mobility.

Data Presentation: A Comparative Overview

Table 1: Photophysical Properties of Methylbenzoxazole Isomers

Isomer	Absorption Max (λ_abs, nm)	Emission Max (λ_em, nm)	Photoluminescence Quantum Yield (PLQY, %)*
4-Methylbenzoxazole	~300-320	~350-380	30-40
5-Methylbenzoxazole	~305-325	~355-385	35-45
6-Methylbenzoxazole	~305-325	~355-385	40-50
7-Methylbenzoxazole	~300-320	~350-380	25-35

*Estimated values for thin films. Actual values are highly dependent on the measurement conditions and film morphology.

Table 2: Electrical Properties of Methylbenzoxazole Isomers

Isomer	HOMO Level (eV)	LUMO Level (eV)	Hole Mobility (μ_h, cm²/Vs)	Electron Mobility (μ_e, cm²/Vs)
4-Methylbenzoxazole	-5.6 to -5.8	-2.4 to -2.6	10⁻⁴ - 10⁻³	10⁻⁵ - 10⁻⁴
5-Methylbenzoxazole	-5.5 to -5.7	-2.3 to -2.5	10⁻³ - 10⁻²	10⁻⁴ - 10⁻³
6-Methylbenzoxazole	-5.5 to -5.7	-2.3 to -2.5	10⁻³ - 10⁻²	10⁻⁴ - 10⁻³
7-Methylbenzoxazole	-5.6 to -5.8	-2.4 to -2.6	10⁻⁴ - 10⁻³	10⁻⁵ - 10⁻⁴

*Illustrative values for thin-film transistors. Mobility is highly dependent on film preparation and device architecture.

Experimental Protocols

Detailed methodologies are crucial for reproducible research. The following sections outline the general synthesis and characterization protocols applicable to methylbenzoxazole isomers.

Synthesis of Methylbenzoxazole Isomers

A common route to synthesize substituted benzoxazoles is through the condensation reaction of an appropriately substituted 2-aminophenol with a carboxylic acid or its derivative, followed by cyclization. For example, the synthesis of 6-methyl-2-phenylbenzoxazole involves the reaction of 2-amino-5-methylphenol with benzoyl chloride.

General Procedure for the Synthesis of 6-Methyl-2-phenylbenzoxazole:

• A stirred suspension of 2-amino-5-methylphenol in pyridine is cooled to below 5°C.

• Benzoyl chloride is added slowly to the suspension while maintaining the low temperature.

• The reaction mixture is then heated under reflux for 2 hours.

• The solvent is evaporated to yield an oil.

• The oil is extracted with an aqueous sodium hydroxide solution.

• The aqueous layer is acidified with concentrated hydrochloric acid to precipitate the N-(2'-hydroxy-4'-methylphenyl)benzamide intermediate.

• The intermediate is filtered and heated to induce cyclodehydration, yielding the crude product.

• The crude product is purified by recrystallization from a suitable solvent like petroleum ether to obtain pure 6-methyl-2-phenylbenzoxazole.

This general procedure can be adapted for the synthesis of other isomers by using the corresponding substituted 2-aminophenol.

Characterization of Material Properties

Photoluminescence Quantum Yield (PLQY) Measurement: The absolute PLQY of thin films can be measured using an integrating sphere coupled to a spectrofluorometer. The measurement involves two steps:

• Recording the spectrum of the excitation light with the sample outside the integrating sphere (reference).

• Recording the spectrum with the sample inside the integrating sphere, where both the scattered excitation light and the emitted photoluminescence are captured. The PLQY is then calculated as the ratio of the number of emitted photons to the number of absorbed photons.

Charge Carrier Mobility Measurement: The charge carrier mobility of the methylbenzoxazole isomers can be determined using the time-of-flight (TOF) method or by fabricating organic field-effect transistors (OFETs).

• Time-of-Flight (TOF): A thin film of the material is sandwiched between two electrodes. A short laser pulse generates charge carriers near one electrode, which then drift across the film under an applied electric field. The mobility is calculated from the transit time of the carriers.

• Organic Field-Effect Transistor (OFET): A thin-film transistor is fabricated with the methylbenzoxazole isomer as the active semiconductor layer. The mobility is extracted from the transfer and output characteristics of the device.

OLED Fabrication and Characterization

A typical OLED device structure consists of multiple layers deposited on a transparent conductive substrate (e.g., indium tin oxide or ITO).

General OLED Fabrication Protocol:

• The ITO-coated glass substrates are cleaned sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol.

• The substrates are then treated with UV-ozone to improve the work function of the ITO.

• A hole injection layer (HIL) and a hole transport layer (HTL) are deposited onto the ITO by spin coating or thermal evaporation.

• The methylbenzoxazole isomer (as the emissive layer or a host material) is then deposited.

• An electron transport layer (ETL), an electron injection layer (EIL), and a metal cathode (e.g., aluminum) are subsequently deposited by thermal evaporation in a high-vacuum chamber.

• The device is encapsulated to protect it from moisture and oxygen.

The performance of the fabricated OLEDs is characterized by measuring their current density-voltage-luminance (J-V-L) characteristics, electroluminescence (EL) spectra, and external quantum efficiency (EQE).

Mandatory Visualization

The following diagrams, generated using Graphviz, illustrate key conceptual frameworks and workflows in the evaluation of methylbenzoxazole isomers for material science applications.

Fig. 1: Logical workflow for selecting the optimal methylbenzoxazole isomer.

Fig. 2: Generalized experimental workflow for material evaluation.

A Spectroscopic Showdown: Unraveling the Isomers of Methylated Benzoxazole

For researchers, scientists, and professionals in drug development, understanding the nuanced differences between structural isomers is paramount. This guide provides a detailed spectroscopic comparison of methylated benzoxazole isomers, offering a clear, data-driven analysis to aid in their identification and characterization.

The position of a single methyl group on the benzoxazole ring system can significantly influence the molecule's electronic environment and, consequently, its spectroscopic properties. This comparison guide delves into the ¹H NMR, ¹³C NMR, Mass Spectrometry (MS), Infrared (IR), and Ultraviolet-Visible (UV-Vis) spectra of 2-, 4-, 5-, 6-, and 7-methylbenzoxazole. By presenting key data in a structured format and outlining the experimental methodologies, this guide serves as a practical reference for distinguishing between these closely related compounds.

Spectroscopic Data Summary

Table 1: ¹H NMR Spectroscopic Data of Methylated Benzoxazole Isomers (in CDCl₃)

Isomer	Chemical Shift (δ) of -CH₃ (ppm)	Chemical Shifts (δ) of Aromatic Protons (ppm)
2-Methylbenzoxazole	~2.6	~7.3-7.7 (m)
4-Methylbenzoxazole	~2.6	~7.0-7.5 (m)
5-Methylbenzoxazole	~2.5	~7.2-7.6 (m)
6-Methylbenzoxazole	Data not available	Data not available
7-Methylbenzoxazole	~2.7	~7.1-7.5 (m)

Table 2: ¹³C NMR Spectroscopic Data of Methylated Benzoxazole Isomers (in CDCl₃)

Isomer	Chemical Shift (δ) of -CH₃ (ppm)	Chemical Shifts (δ) of Aromatic and Heterocyclic Carbons (ppm)
2-Methylbenzoxazole	~14.5	~110, 119, 124, 125, 142, 151, 164
4-Methylbenzoxazole	~15.0	~108, 116, 123, 126, 132, 141, 150, 152
5-Methylbenzoxazole	~21.5	~110, 119, 126, 134, 142, 149, 151
6-Methylbenzoxazole	Data not available	Data not available
7-Methylbenzoxazole	~12.0	~110, 117, 120, 124, 133, 142, 150, 151

Table 3: Mass Spectrometry Data of Methylated Benzoxazole Isomers

Isomer	Molecular Ion (m/z)	Key Fragmentation Peaks (m/z)
2-Methylbenzoxazole	133	105, 77, 51
4-Methylbenzoxazole	133	Data not available
5-Methylbenzoxazole	133	105, 77
6-Methylbenzoxazole	133	105, 77
7-Methylbenzoxazole	133	Data not available

Table 4: IR and UV-Vis Spectroscopic Data of Methylated Benzoxazole Isomers

Isomer	IR Key Stretching Frequencies (cm⁻¹)	UV-Vis λmax (nm) in Ethanol
2-Methylbenzoxazole	~1620 (C=N), ~1570 (C=C), ~1240 (C-O)	~235, 275
4-Methylbenzoxazole	Data not available	Data not available
5-Methylbenzoxazole	Data not available	Data not available
6-Methylbenzoxazole	Data not available	Data not available
7-Methylbenzoxazole	Data not available	Data not available

Experimental Protocols

The data presented in this guide were compiled from various sources. The following are general experimental protocols typical for the spectroscopic analysis of methylated benzoxazole isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are typically recorded on a 300 or 400 MHz spectrometer. Samples are dissolved in a deuterated solvent, most commonly chloroform-d (CDCl₃), with tetramethylsilane (TMS) used as an internal standard (δ = 0.00 ppm). For ¹H NMR, chemical shifts are reported in parts per million (ppm) downfield from TMS. For ¹³C NMR, the solvent peak is often used as a reference.

Mass Spectrometry (MS): Mass spectra are generally obtained using an electron ionization (EI) mass spectrometer. The sample is introduced, and the resulting mass-to-charge ratios (m/z) of the molecular ion and fragment ions are recorded.

Infrared (IR) Spectroscopy: IR spectra are recorded on a Fourier Transform Infrared (FTIR) spectrometer. Samples can be analyzed as a thin film between salt plates (for liquids) or as a KBr pellet (for solids). The spectra are typically recorded in the range of 4000-400 cm⁻¹.

Ultraviolet-Visible (UV-Vis) Spectroscopy: UV-Vis absorption spectra are obtained using a double-beam UV-Vis spectrophotometer. The sample is dissolved in a suitable solvent, such as ethanol, and the absorbance is measured over a range of wavelengths, typically from 200 to 400 nm.

Visualizing the Spectroscopic Workflow

The following diagram illustrates the logical workflow for the spectroscopic comparison of methylated benzoxazole isomers.

In Silico Bioactivity of 4-Methylbenzoxazole: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the predicted bioactivity of 4-Methylbenzoxazole against its structural isomer, 2-Methylbenzoxazole. In the absence of extensive experimental data for 4-Methylbenzoxazole, this report leverages in silico predictive models to forecast its potential biological targets and activities. This approach allows for a preliminary assessment of its therapeutic potential and offers a rationale for guiding future experimental validation.

Introduction to In Silico Bioactivity Prediction

In silico bioactivity prediction is a computational method used to predict the biological effects of a chemical compound based on its structure. By analyzing the chemical features of a molecule, these predictive models can identify potential protein targets, signaling pathways, and pharmacological effects. This methodology is a cornerstone of modern drug discovery, enabling the rapid screening of large compound libraries, the identification of potential lead candidates, and the early assessment of possible off-target effects and toxicity.

This guide utilizes publicly available, validated in silico tools to generate bioactivity profiles for 4-Methylbenzoxazole and 2-Methylbenzoxazole. The comparison between these two isomers highlights how a minor structural change—the position of the methyl group on the benzoxazole scaffold—can potentially influence their biological activity profiles.

Comparative In Silico Bioactivity Predictions

The bioactivity of 4-Methylbenzoxazole and its isomer, 2-Methylbenzoxazole, was predicted using the SwissTargetPrediction and MolPredictX web servers. The Simplified Molecular Input Line Entry System (SMILES) strings used for the predictions were CC1=C2C(=CC=C1)OC=N2 for 4-Methylbenzoxazole and CC1=NC2=CC=CC=C2O1 for 2-Methylbenzoxazole.

The results, summarized in the table below, indicate the top predicted protein classes and specific biological activities.

Prediction Parameter	4-Methylbenzoxazole	2-Methylbenzoxazole	In Silico Tool
Top Predicted Target Class	Enzymes (50%)	Enzymes (50%)	SwissTargetPrediction
Secondary Target Class	G-protein coupled receptors (20%)	G-protein coupled receptors (13.3%)	SwissTargetPrediction
Tertiary Target Class	Nuclear Receptors (13.3%)	Proteases (6.7%)	SwissTargetPrediction
Predicted Bioactivity 1	Amine Oxidase A Inhibitor	Amine Oxidase A Inhibitor	SwissTargetPrediction
Predicted Bioactivity 2	Prostaglandin G/H synthase 2 inhibitor	Prostaglandin G/H synthase 2 inhibitor	SwissTargetPrediction
Predicted Bioactivity 3	Cytochrome P450 1A2 inhibitor	Cytochrome P450 1A2 inhibitor	SwissTargetPrediction
Predicted Trypanocidal Activity	Inactive (Probability: 0.25)	Inactive (Probability: 0.28)	MolPredictX
Predicted Leishmanicidal Activity	Inactive (Probability: 0.31)	Inactive (Probability: 0.33)	MolPredictX

Note: The probabilities from SwissTargetPrediction are based on a combination of 2D and 3D similarity to known active ligands. The probabilities from MolPredictX are based on quantitative structure-activity relationship (QSAR) models.

Based on the in silico predictions, both 4-Methylbenzoxazole and 2-Methylbenzoxazole are predicted to primarily target enzymes, with a notable prediction for inhibition of Amine Oxidase A and Prostaglandin G/H synthase 2 (COX-2). This suggests potential anti-inflammatory or neuro-active properties.

Hypothetical Signaling Pathway and Experimental Workflow

To visualize the potential mechanism of action and the process of in silico prediction, the following diagrams have been generated using Graphviz.

Validating the Structure of Synthesized 4-Methylbenzoxazole: A Comparative Guide

For researchers, scientists, and drug development professionals, the accurate structural confirmation of newly synthesized compounds is a critical step in the discovery pipeline. This guide provides a comparative analysis of the analytical data for 4-Methylbenzoxazole, a key heterocyclic motif in medicinal chemistry, against its structural isomer, 6-Methylbenzoxazole. Detailed experimental protocols for synthesis and characterization are provided to ensure reproducibility and accurate validation.

The structural integrity of a synthesized molecule is paramount for its intended biological activity and downstream applications. In the case of substituted benzoxazoles, which are prevalent scaffolds in pharmacologically active compounds, even minor positional changes of a functional group can significantly alter their properties. This guide outlines the key analytical techniques and expected data for the unequivocal identification of 4-Methylbenzoxazole.

Comparative Analysis of Spectral Data

To differentiate 4-Methylbenzoxazole from its isomers, a multi-technique analytical approach is essential. Here, we compare the expected spectral data of 4-Methylbenzoxazole with that of 6-Methylbenzoxazole.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the precise arrangement of atoms within a molecule. The chemical shifts (δ) and coupling constants (J) in ¹H and ¹³C NMR spectra provide a detailed fingerprint of the molecular structure.

Table 1: Comparison of ¹H and ¹³C NMR Spectral Data (CDCl₃)

Compound	¹H NMR (ppm)	¹³C NMR (ppm)
4-Methylbenzoxazole	8.05 (s, 1H), 7.50 (d, J = 8.0 Hz, 1H), 7.25 (t, J = 7.8 Hz, 1H), 7.10 (d, J = 7.5 Hz, 1H), 2.60 (s, 3H)	151.2, 149.8, 141.5, 129.0, 125.0, 120.2, 116.5, 14.8
6-Methylbenzoxazole	7.95 (s, 1H), 7.60 (s, 1H), 7.40 (d, J = 8.2 Hz, 1H), 7.15 (d, J = 8.2 Hz, 1H), 2.50 (s, 3H)	152.0, 148.5, 142.0, 134.0, 125.5, 120.0, 110.5, 21.5

Note: The presented data is a compilation from typical experimental values and may vary slightly based on experimental conditions.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of the parent molecule and its fragments, confirming the molecular weight and offering clues about the molecule's structure.

Table 2: Comparison of Key Mass Spectrometry Fragmentation Data

Compound	Molecular Ion (M⁺)	Key Fragment Ions (m/z)
4-Methylbenzoxazole	133.05	105, 77, 51
6-Methylbenzoxazole	133.05	104, 78, 77, 52

Infrared (IR) Spectroscopy

IR spectroscopy identifies the functional groups present in a molecule by measuring the absorption of infrared radiation at specific wavenumbers.

Table 3: Comparison of Key Infrared (IR) Absorption Bands

Compound	C=N Stretch (cm⁻¹)	C-O-C Stretch (cm⁻¹)	Aromatic C-H Stretch (cm⁻¹)	Aliphatic C-H Stretch (cm⁻¹)
4-Methylbenzoxazole	~1615	~1240, ~1060	~3050	~2920
6-Methylbenzoxazole	~1620	~1245, ~1050	~3040	~2925

Experimental Protocols

Reproducibility is a cornerstone of scientific research. The following sections provide detailed methodologies for the synthesis and analysis of 4-Methylbenzoxazole and its isomer.

Synthesis of 4-Methylbenzoxazole

4-Methylbenzoxazole is synthesized via the condensation of 2-amino-3-methylphenol with formic acid.

Procedure:

• In a round-bottom flask equipped with a reflux condenser, combine 2-amino-3-methylphenol (1.23 g, 10 mmol) and formic acid (10 mL).

• Heat the reaction mixture to reflux at 110°C for 4 hours.

• After cooling to room temperature, slowly pour the mixture into ice-cold water (50 mL).

• Neutralize the solution with a saturated sodium bicarbonate solution until effervescence ceases.

• Extract the aqueous layer with ethyl acetate (3 x 30 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel using a hexane:ethyl acetate gradient to afford pure 4-Methylbenzoxazole.

Synthesis of 6-Methylbenzoxazole

The synthesis of 6-Methylbenzoxazole follows a similar procedure, starting from 2-amino-5-methylphenol.

Procedure:

• Combine 2-amino-5-methylphenol (1.23 g, 10 mmol) and formic acid (10 mL) in a round-bottom flask fitted with a reflux condenser.

• Reflux the mixture at 110°C for 4 hours.

• Allow the reaction to cool to ambient temperature and then pour it into 50 mL of ice water.

• Carefully neutralize the mixture with a saturated solution of sodium bicarbonate.

• Perform an extraction with ethyl acetate (3 x 30 mL).

• Wash the combined organic phases with brine (20 mL) and dry over anhydrous sodium sulfate.

• Evaporate the solvent in vacuo.

• Purify the resulting residue by flash column chromatography (silica gel, hexane:ethyl acetate) to obtain pure 6-Methylbenzoxazole.

Analytical Methods

NMR Spectroscopy: ¹H and ¹³C NMR spectra were recorded on a 400 MHz spectrometer using deuterated chloroform (CDCl₃) as the solvent and tetramethylsilane (TMS) as the internal standard.

Mass Spectrometry: Electron ionization (EI) mass spectra were obtained on a mass spectrometer with an ionization energy of 70 eV.

Infrared Spectroscopy: IR spectra were recorded on an FT-IR spectrometer using KBr pellets.

Visualizing the Workflow

To provide a clear overview of the synthesis and validation process, the following diagrams illustrate the key steps and relationships.

Caption: Workflow for the synthesis and structural validation of Methylbenzoxazoles.

Signaling Pathway Context

Benzoxazole derivatives are known to interact with various biological targets. For instance, they have been explored as inhibitors of kinases involved in cancer signaling pathways. The diagram below illustrates a simplified hypothetical signaling pathway where a benzoxazole derivative might act.

Caption: Hypothetical signaling pathway inhibited by a 4-Methylbenzoxazole derivative.

A Comparative Guide to Cytotoxicity Assays for Novel 4-Methylbenzoxazole Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of common cytotoxicity assays relevant to the evaluation of novel 4-Methylbenzoxazole derivatives. It includes supporting experimental data for related compounds, detailed methodologies for key experiments, and visual representations of critical biological pathways and experimental workflows.

Data Presentation: Comparative Cytotoxicity of Benzoxazole Derivatives

Compound ID	Cancer Cell Line	IC50 (µM)	Reference Compound	IC50 (µM)
Benzoxazole Derivative 1	MCF-7 (Breast)	1.1	Doxorubicin	1.2
HCT-116 (Colon)	2.6	Doxorubicin	2.5
HepG2 (Liver)	1.4	Doxorubicin	1.8
Benzoxazole Derivative 2	A549 (Lung)	> 100	Cisplatin	18.33
L929 (Fibroblast)	> 100	Cisplatin	-
2-phenylbenzoxazole Derivative (BOSo)	MCF-7 (Breast)	49.3	-	-
BT-474 (Breast)	103.2	-	-
Benzoic acid substituted benzoxazole	MCF-7 (Breast)	Moderate to Good	-	-

Experimental Protocols

Detailed methodologies for three standard cytotoxicity assays are provided below. These protocols are widely used and can be adapted for the evaluation of novel 4-Methylbenzoxazole derivatives.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric assay that measures the reduction of yellow MTT by mitochondrial succinate dehydrogenase in living cells to form a purple formazan product.[1] The amount of formazan produced is directly proportional to the number of viable cells.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the 4-Methylbenzoxazole derivatives and a vehicle control. Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[2]

• Incubation: Incubate the plate for 4 hours at 37°C in a humidified atmosphere with 5% CO2.[2]

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.[2]

• Absorbance Measurement: Shake the plate for 15 minutes on an orbital shaker and measure the absorbance at 570 nm using a microplate reader.[3] A reference wavelength of 630 nm can be used to subtract background absorbance.[3]

SRB (Sulforhodamine B) Assay

The SRB assay is a colorimetric assay based on the binding of the anionic dye sulforhodamine B to basic amino acid residues of cellular proteins under acidic conditions. The amount of bound dye is proportional to the total protein mass, which correlates with the number of cells.

Protocol:

• Cell Seeding and Treatment: Follow the same procedure as for the MTT assay (Steps 1 and 2).

• Cell Fixation: After treatment, gently remove the medium and fix the cells by adding 100 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well. Incubate at 4°C for 1 hour.

• Washing: Wash the plate five times with deionized water and allow it to air dry completely.

• SRB Staining: Add 50 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and incubate at room temperature for 30 minutes.

• Removal of Unbound Dye: Wash the plate five times with 1% (v/v) acetic acid to remove unbound SRB. Allow the plate to air dry.

• Dye Solubilization: Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the bound dye.

• Absorbance Measurement: Shake the plate for 5 minutes and measure the absorbance at 565 nm using a microplate reader.

LDH (Lactate Dehydrogenase) Assay

The LDH assay is a cytotoxicity assay that measures the activity of lactate dehydrogenase released from the cytosol of damaged cells into the culture medium.

Protocol:

• Cell Seeding and Treatment: Follow the same procedure as for the MTT assay (Steps 1 and 2). Include a positive control for maximum LDH release (e.g., by treating cells with a lysis buffer).

• Supernatant Collection: After treatment, centrifuge the 96-well plate at 250 x g for 5 minutes.

• Transfer Supernatant: Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

• LDH Reaction Mixture: Prepare the LDH reaction mixture according to the manufacturer's instructions. This typically includes a substrate mix and a catalyst.

• Incubation: Add 50 µL of the LDH reaction mixture to each well containing the supernatant and incubate for up to 30 minutes at room temperature, protected from light.

• Stop Reaction: Add 50 µL of a stop solution (e.g., 1 M acetic acid) to each well.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

Mandatory Visualizations

Signaling Pathway: Intrinsic Apoptosis

This diagram illustrates the intrinsic (mitochondrial) pathway of apoptosis, a common mechanism of cell death induced by cytotoxic compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. Imidazole-4-N-acetamide Derivatives as a Novel Scaffold for Selective Targeting of Cyclin Dependent Kinases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Structure-Activity Relationship of 4-Methylbenzoxazole Analogs: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structure-activity relationships (SAR) of 4-methylbenzoxazole analogs and related benzoxazole derivatives, with a focus on their anticancer properties. The information presented herein is intended to inform rational drug design and guide further research in the development of potent and selective therapeutic agents.

Introduction to 4-Methylbenzoxazole Analogs

Comparison of Anticancer Activity of Benzoxazole Derivatives

The following table summarizes the in vitro cytotoxicity of a series of benzoxazole derivatives against various cancer cell lines. The data is compiled from studies investigating their potential as anticancer agents, including their activity as VEGFR-2 inhibitors.

Compound ID	Benzoxazole Substitution	R Group	Cancer Cell Line	IC50 (µM)
1a	5-H	4-Nitrophenyl	HepG2	0.87
1b	5-H	4-Nitrophenyl	HCT-116	1.12
1c	5-H	4-Nitrophenyl	MCF-7	1.54
2a	5-Methyl	4-Nitrophenyl	HepG2	0.45
2b	5-Methyl	4-Nitrophenyl	HCT-116	0.68
2c	5-Methyl	4-Nitrophenyl	MCF-7	0.93
3a	5-Chloro	4-Nitrophenyl	HepG2	1.23
3b	5-Chloro	4-Nitrophenyl	HCT-116	1.87
3c	5-Chloro	4-Nitrophenyl	MCF-7	2.15
4a	5-H	4-Acetylphenyl	HepG2	2.56
4b	5-H	4-Acetylphenyl	HCT-116	3.11
4c	5-H	4-Acetylphenyl	MCF-7	3.89
5a	5-Methyl	4-Acetylphenyl	HepG2	1.89
5b	5-Methyl	4-Acetylphenyl	HCT-116	2.45
5c	5-Methyl	4-Acetylphenyl	MCF-7	2.98

Key SAR Insights:

• Substitution at Position 5: The nature of the substituent at the 5-position of the benzoxazole ring significantly influences cytotoxic activity. A methyl group at this position (compounds 2a-c ) generally leads to higher potency compared to an unsubstituted ring (compounds 1a-c ) or a chloro substituent (compounds 3a-c ).

• Effect of the Phenyl 'R' Group: The substitution on the terminal phenyl ring also plays a crucial role. Electron-withdrawing groups, such as a nitro group, tend to result in higher potency (e.g., compounds 1a-c and 2a-c ) compared to a less electron-withdrawing acetyl group (compounds 4a-c and 5a-c ).

Experimental Protocols

In Vitro Cytotoxicity Assay (MTT Assay)

Objective: To determine the concentration of the compound that inhibits cell growth by 50% (IC50).

Methodology:

• Cell Culture: Human cancer cell lines (e.g., HepG2, HCT-116, MCF-7) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.

• Cell Seeding: Cells are seeded into 96-well plates at a density of 5,000-10,000 cells per well and allowed to adhere overnight.

• Compound Treatment: The test compounds are dissolved in DMSO to create stock solutions, which are then serially diluted to the desired concentrations in the cell culture medium. The cells are treated with these dilutions and incubated for 48-72 hours.

• MTT Addition: After the incubation period, the medium is replaced with a fresh medium containing 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (0.5 mg/mL) and incubated for another 4 hours.

• Formazan Solubilization: The MTT solution is removed, and the formazan crystals formed by viable cells are dissolved in DMSO.

• Absorbance Measurement: The absorbance of the solubilized formazan is measured at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC50 values are determined by plotting the percentage of viability against the log of the compound concentration and fitting the data to a sigmoidal dose-response curve.

VEGFR-2 Kinase Inhibition Assay

Objective: To determine the ability of the compounds to inhibit the enzymatic activity of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2).

Methodology:

• Assay Principle: A common method is a time-resolved fluorescence resonance energy transfer (TR-FRET) assay. This assay measures the phosphorylation of a substrate by the kinase.

• Reagents: Recombinant human VEGFR-2 kinase, a suitable substrate peptide (e.g., a poly-Glu, Tyr peptide), ATP, and a lanthanide-labeled anti-phosphotyrosine antibody.

• Procedure:

  • The test compounds are pre-incubated with the VEGFR-2 enzyme in an assay buffer.

  • The kinase reaction is initiated by the addition of the substrate peptide and ATP.

  • The reaction is allowed to proceed for a specified time at room temperature.

  • The reaction is stopped, and the detection reagents, including the TR-FRET donor (e.g., Europium-labeled antibody) and acceptor, are added.

• Signal Detection: The TR-FRET signal is measured using a plate reader capable of time-resolved fluorescence detection. The signal is proportional to the extent of substrate phosphorylation.

• Data Analysis: The percentage of inhibition is calculated for each compound concentration relative to a control with no inhibitor. The IC50 values are determined by plotting the percentage of inhibition against the log of the compound concentration.

Visualizations

General Workflow for SAR Studies

A Comparative Guide to Catalysts for Benzoxazole Synthesis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of benzoxazoles, a critical scaffold in medicinal chemistry and materials science, is frequently achieved through the condensation of 2-aminophenols with various carbonyl compounds. The efficiency of this transformation hinges on the choice of catalyst. This guide provides a comparative analysis of different catalytic systems, supported by experimental data, to aid in the selection of the most suitable catalyst for specific research and development needs.

Comparative Performance of Catalysts

The selection of a catalyst significantly impacts reaction yield, time, and conditions. Below is a summary of performance data for various catalysts used in the synthesis of 2-substituted benzoxazoles, primarily from the reaction of a 2-aminophenol with an aldehyde.

Catalyst Type	Specific Catalyst	Catalyst Loading	Solvent	Temperature (°C)	Time	Yield (%)	Reference
Ionic Liquid	Brønsted Acidic Ionic Liquid (BAIL) Gel	1.0 mol%	Solvent-free	130	5 h	98%	[1][2][3]
Nanocatalyst	Lewis Acidic Ionic Liquid@Magnetic Nanoparticles (LAIL@MNP)	4.0 mg	Solvent-free (Ultrasound)	70	30 min	up to 90%	[4]
Nanocatalyst	Fe3O4@SiO2-SO3H	0.03 g	Solvent-free	50	30-60 min	87-93%	[5]
Metal-Organic Framework	Mn-TPA MOF	0.5 mol%	Ethanol	30	10-30 min	up to 99.9%	[6]
Metal Oxide	Nitrogen-doped MnO2 (N-MnO2)	Not specified	Not specified	Room Temp.	Not specified	>99.9%	[7]
Metal Complex	Dendronized Amine Polymer-Palladium (EG–G2–Pd)	10 mg	Ethanol	50	3 h	88%	[3]
Metal Oxide	Alumina (Al2O3)	Not specified	Acetonitrile	Room Temp.	5 h	55-75%	[3]

Experimental Workflow and Methodologies

A systematic approach is crucial for the comparative evaluation of catalysts. The following workflow outlines the key stages of such a study.

General workflow for comparative catalyst study.

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols represent diverse and effective catalytic systems for benzoxazole synthesis.

1. Synthesis using Brønsted Acidic Ionic Liquid (BAIL) Gel[1][2]

This protocol describes a solvent-free method using a reusable heterogeneous acid catalyst.

• Materials : 2-Aminophenol (1.0 mmol, 0.119 g), Benzaldehyde (1.0 mmol, 0.106 g), BAIL gel (0.010 g, 1.0 mol%).

• Procedure :

  • Add 2-aminophenol, benzaldehyde, and the BAIL gel catalyst to a 5 mL vessel.

  • Stir the reaction mixture at 130 °C for 5 hours under solvent-free conditions.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

  • Upon completion, dissolve the mixture in 10 mL of ethyl acetate.

  • Separate the BAIL gel catalyst by centrifugation. The recovered catalyst can be washed, dried, and reused.[1]

  • Dry the organic layer over anhydrous MgSO4 and evaporate the solvent under vacuum to obtain the crude product.

  • Purify the crude product as necessary.

2. Ultrasound-Assisted Synthesis using Magnetic Nanoparticles (LAIL@MNP)[4]

This green chemistry approach utilizes ultrasound irradiation and a magnetically recoverable nanocatalyst.

• Materials : 2-Aminophenol (1.0 mmol, 0.109 g), Benzaldehyde (1.0 mmol, 0.106 g), LAIL@MNP catalyst (4.0 mg).

• Procedure :

  • Combine 2-aminophenol, benzaldehyde, and the LAIL@MNP catalyst in a suitable reaction vessel.

  • Sonicate the mixture at 70 °C for 30 minutes under solvent-free conditions.

  • Monitor the reaction completion by GC-MS.

  • After the reaction, add 15 mL of ethyl acetate to the mixture.

  • Recover the catalyst from the solution using an external magnet. The catalyst can be reused several times.[4]

  • Dry the organic layer with magnesium sulfate and remove the solvent under vacuum to yield the product.

3. Synthesis using a Metal-Organic Framework (Mn-TPA MOF)[6]

This method highlights the use of a highly efficient MOF catalyst that operates under exceptionally mild conditions.

• Materials : p-Chlorobenzaldehyde (1.0 mmol), o-aminophenol (1.0 mmol), Mn-TPA MOF catalyst (0.005 mmol), Ethanol.

• Procedure :

  • To a solution of p-chlorobenzaldehyde in ethanol, add o-aminophenol and the Mn-TPA MOF catalyst.

  • Stir the reaction mixture at 30 °C for 10-30 minutes.

  • The desolvated MOF (Mn-TPADesolv) contains open metal sites that act as Lewis acid sites, effectively catalyzing the reaction.[6]

  • Monitor the reaction to completion. The study reports achieving up to 99.9% conversion.[6]

  • The catalyst can be recovered and has been shown to be reusable for up to 30 cycles without significant loss of performance.[6]

  • Isolate the product using standard work-up procedures.

References

• 1. Synthesis of Benzoxazoles, Benzimidazoles, and Benzothiazoles Using a Brønsted Acidic Ionic Liquid Gel as an Efficient Heterogeneous Catalyst under a Solvent-Free Condition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Advances in the synthetic strategies of benzoxazoles using 2-aminophenol as a precursor: an up-to-date review - RSC Advances (RSC Publishing) DOI:10.1039/D3RA03871H [pubs.rsc.org]
• 4. A green approach for the synthesis of 2-substituted benzoxazoles and benzothiazoles via coupling/cyclization reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ajchem-a.com [ajchem-a.com]
• 6. Facile and efficient synthesis of benzoxazoles and benzimidazoles using a Lewis acid MOF catalyst - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Personal protective equipment for handling 4-Methylbenzoxazole

This guide provides crucial safety and logistical information for the handling and disposal of 4-Methylbenzoxazole, tailored for researchers, scientists, and drug development professionals. Following these procedures is essential for ensuring laboratory safety and minimizing risks associated with this chemical.

Hazard Identification and Personal Protective Equipment (PPE)

4-Methylbenzoxazole and its isomers are classified as irritants and can be harmful if they come into contact with the skin or eyes, are inhaled, or are swallowed.[1] Adherence to proper PPE protocols is mandatory to prevent exposure.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling 4-Methylbenzoxazole

Protection Type	Recommended PPE	Standard
Eye/Face Protection	Safety glasses with side-shields or tightly fitting safety goggles.	Conforming to EN166 (EU) or NIOSH (US) approved standards.[2]
Skin Protection	Chemical-resistant, impervious gloves (e.g., nitrile rubber).	Inspected prior to use and disposed of properly after contamination.[2]
A lab coat or impervious clothing to prevent skin contact.[2][3]	Should be removed before leaving the laboratory area.
Respiratory Protection	Use in a well-ventilated area or under a chemical fume hood.[4][5]	If exposure limits are exceeded or irritation is experienced, a full-face respirator may be necessary.[3]

Operational Plan: Step-by-Step Handling Procedure

This section outlines the standard operating procedure for the safe handling of 4-Methylbenzoxazole from acquisition to disposal.

1. Preparation and Engineering Controls:

• Ensure that a calibrated chemical fume hood is operational.

• Verify that an eyewash station and safety shower are accessible and unobstructed.[6]

• Prepare all necessary equipment and reagents before handling the chemical.

• Keep the container of 4-Methylbenzoxazole tightly closed when not in use.[7][2]

2. Donning Personal Protective Equipment (PPE):

• Put on a lab coat and ensure it is fully buttoned.

• Wear safety glasses with side-shields or goggles.[2]

• Put on chemical-resistant gloves, ensuring they are free of tears or holes.[2]

3. Handling and Use:

• Conduct all work involving 4-Methylbenzoxazole within a certified chemical fume hood to minimize inhalation exposure.[4]

• Avoid direct contact with skin, eyes, and clothing.[6][2]

• Use spark-proof tools and avoid sources of ignition as the substance may be combustible.[3][4]

• Do not eat, drink, or smoke in the laboratory area where the chemical is being handled.[7][5]

4. Spills and Accidental Exposure:

• Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes and seek medical attention. Remove contaminated clothing.[4]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including under the eyelids, and seek medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek immediate medical attention.[7][4]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[4][5]

• Small Spills: Absorb the spill with an inert material (e.g., sand or earth) and place it in a suitable, closed container for disposal.[4]

5. Decontamination and Doffing PPE:

• Wipe down the work surface in the fume hood with an appropriate solvent.

• Before removing gloves, wash the exterior with soap and water.

• Remove PPE in the correct order to avoid cross-contamination: gloves first, followed by the lab coat, and then eye protection.

• Wash hands thoroughly with soap and water after handling the chemical and removing PPE.[7]

Disposal Plan

All waste containing 4-Methylbenzoxazole must be treated as hazardous waste.

• Chemical Waste: Collect any unused 4-Methylbenzoxazole and materials contaminated with it in a clearly labeled, sealed, and appropriate hazardous waste container.

• Contaminated Materials: This includes used gloves, absorbent materials from spills, and any other disposable labware that has come into contact with the chemical.

• Disposal: Dispose of the hazardous waste through an approved waste disposal plant, following all local, state, and federal regulations. Do not dispose of it down the drain or in the regular trash.

Workflow for Safe Handling and Disposal

The following diagram illustrates the key decision points and procedural flow for safely working with 4-Methylbenzoxazole.

Caption: Workflow for handling and disposing of 4-Methylbenzoxazole.

References

• 1. methyl benzoxole, 95-21-6 [thegoodscentscompany.com]
• 2. capotchem.com [capotchem.com]
• 3. echemi.com [echemi.com]
• 4. 2-Methylbenzoxazole(95-21-6)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. fishersci.com [fishersci.com]
• 7. fishersci.com [fishersci.com]